1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4

Core Science & Biosynthesis

Comprehensive Technical Guide to 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4: Physicochemical Profiling and Analytical Applications

Executive Summary

Fluconazole is a critical, first-generation triazole antifungal agent used globally to treat severe fungal infections. During its synthesis and subsequent shelf-life degradation, several related substances can form, most notably Fluconazole Impurity C, chemically known as 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole . To accurately quantify this impurity in complex pharmaceutical matrices without analytical bias, drug development professionals rely on its stable isotope-labeled internal standard (SIL-IS): 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 .

This whitepaper provides an in-depth analysis of the physicochemical properties, synthesis logic, and self-validating analytical workflows associated with this highly specialized reference material.

Physicochemical Profiling & Isotopic Causality

The introduction of four Nitrogen-15 ( 15 N) atoms into the triazole rings increases the molecular weight by approximately 4 Da compared to the unlabeled counterpart .

Causality of the +4 Da Shift: In mass spectrometry, an analyte's natural isotopic distribution (driven primarily by 13 C) creates M+1, M+2, and M+3 peaks. A mass shift of less than 3 Da often results in isotopic overlap between the unlabeled analyte and the internal standard, skewing quantitative accuracy. The +4 Da shift of the 15 N 4​ label ensures complete baseline resolution in the m/z domain, providing a mathematically pure ratio for absolute quantification.

Table 1: Key Physicochemical and Identification Parameters

Parameter	Value	Causality / Analytical Significance
Chemical Name	1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole- 15 N 4​	Standardized IUPAC nomenclature for regulatory filing.
CAS Number	1329836-75-0	Unique registry identifier for the 15 N 4​ isotopologue .
Molecular Formula	C 10​ H 8​ N 2​ ( 15 N) 4​	Confirms the specific incorporation of heavy nitrogen.
Molecular Weight	216.18 g/mol	Distinct from the unlabeled Impurity C (212.21 g/mol ) .
Storage Conditions	2-8°C (Refrigerator)	Prevents thermal degradation and preserves isotopic integrity.
Primary Application	SIL-IS for LC-MS/MS	Corrects for matrix effects, ion suppression, and recovery losses.

Synthesis and Isotopic Labeling Strategy

The synthesis of 1,3-di(1H-1,2,4-triazol-1-yl)benzene derivatives cannot be efficiently achieved through standard nucleophilic aromatic substitution because unactivated aryl halides possess a highly stable C-X bond. Instead, the synthesis relies on transition-metal-catalyzed C-N cross-coupling .

Experimental Protocol 1: Ullmann-Type Condensation Workflow

• Causality of Reagent Selection: Copper(I) catalysis is explicitly selected to lower the activation energy for C-N bond formation between the sterically hindered 1,3-dibromobenzene and the 15 N-labeled 1,2,4-triazole. By utilizing pre-labeled triazole rather than attempting post-synthetic nitrogen exchange, the 15 N atoms are permanently locked into the stable aromatic ring system, preventing any isotopic back-exchange with protic solvents during downstream LC-MS/MS analysis.

Step-by-Step Methodology:

• Reagent Preparation: Charge a dry, argon-purged Schlenk flask with 1,3-dibromobenzene (1.0 eq) and 15 N-labeled 1H-1,2,4-triazole (2.2 eq).

  • Self-Validation Check: Always verify the isotopic purity of the starting 15 N-triazole via NMR and MS before proceeding. Any unlabeled contamination here will permanently compromise the final standard's quantitative validity.

• Solvent and Heating: Suspend the mixture in anhydrous N,N-Dimethylformamide (DMF). Heat the reaction to 120-140°C for 24 hours under continuous magnetic stirring.

• Quench and Extraction: Cool the mixture to room temperature, quench with distilled water, and extract with ethyl acetate. Wash the organic layer extensively with brine to remove residual DMF.

• Purification: Concentrate the organic layer under reduced pressure and purify via silica gel column chromatography to isolate the pure 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole- 15 N 4​ .

Fig 1: Copper-catalyzed synthesis workflow for 15N4-labeled Fluconazole Impurity C.

Analytical Characterization and Application

In pharmaceutical quality control, quantifying trace impurities requires extreme precision. 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole- 15 N 4​ serves as a self-validating internal standard in LC-MS/MS. Because it shares the exact physicochemical properties (e.g., pKa, lipophilicity, hydrodynamic radius) of the unlabeled impurity, it co-elutes chromatographically, experiencing the exact same matrix suppression or enhancement in the mass spectrometer source.

Experimental Protocol 2: LC-MS/MS Absolute Quantification

• Causality of the Workflow: By measuring the ratio of the unlabeled analyte to the 15 N 4​ -labeled internal standard, variations in injection volume, extraction recovery, and ionization efficiency are mathematically canceled out.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the Fluconazole API sample in the initial mobile phase. Spike the sample with a precisely known concentration of the 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole- 15 N 4​ standard.

• Chromatographic Separation: Inject the sample onto a C18 UHPLC column. Use a gradient elution of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Self-Validation Check: The retention time of the unlabeled Impurity C and the 15 N 4​ standard must be identical ( ± 0.05 min). A chromatographic shift indicates a potential analytical error, isotopic effect anomaly, or column degradation.

• Mass Spectrometry (MRM Mode): Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode.

  • Monitor the Multiple Reaction Monitoring (MRM) transition for unlabeled Impurity C: m/z 213.1 → m/z [Fragment].

  • Monitor the transition for the 15 N 4​ standard: m/z 217.1 → m/z [Fragment + mass shift].

• Data Processing: Calculate the peak area ratio (Unlabeled / 15 N 4​ ). Compare this ratio against a similarly spiked calibration curve to determine the absolute concentration of Impurity C in the API batch.

Fig 2: LC-MS/MS workflow utilizing the 15N4 internal standard for matrix effect mitigation.

References

• [1] Title: 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 | Source: Pharmaffiliates | URL: [Link]

• [2] Title: 1-(3-(1H-1,2,4-triazol-1-yl)phenyl) - PubChem - NIH | Source: PubChem | URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 1-(3-(1H-1,2,4-triazol-1-yl)phenyl)-1H-1,2,4-triazole | C10H8N6 | CID 68169234 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unlocking Coordination Ambiguities: The Role of ¹⁵N-Labeled Bis-Triazole Ligands in Advanced Metallosupramolecular Chemistry

Executive Summary

The advent of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) has revolutionized ligand design, allowing for the modular synthesis of 1,2,3-triazole and bis-triazole architectures. However, the presence of multiple nitrogen donor atoms within the triazole ring creates significant ambiguities regarding the exact coordination modes in transition metal complexes. For researchers and drug development professionals designing metallopharmaceuticals or advanced catalysts, resolving these structural ambiguities is paramount.

This whitepaper explores the critical role of ¹⁵N-isotopic labeling in the structural elucidation of bis-triazole coordination chemistry. By leveraging high-resolution ¹⁵N NMR spectroscopy, scientists can unambiguously differentiate between "regular" (N3) and "inverse" (N2) coordination modes, track cyclometalation events, and observe direct metal-nitrogen scalar couplings.

The Mechanistic Dichotomy of Bis-Triazole Coordination

1,2,3-triazoles possess multiple nitrogen atoms capable of coordinating transition metals, making them highly versatile but structurally unpredictable ligands (1[1]). When deployed as bis-triazoles, these molecules can act as bidentate chelators or bridging ligands. The coordination chemistry generally bifurcates into two distinct pathways:

• Regular Coordination (N3-bound): The N3 nitrogen is the most sterically accessible and electron-rich donor site. It is typically the kinetic product in complexation reactions.

• Inverse Coordination (N2-bound): Coordination through the less electron-rich N2 nitrogen is less common but can be thermodynamically driven by specific metal centers (e.g., Ir(III), Rh(III)) or assisted by pendant directing groups like pyridines (2[2]).

Causality in Ligand Design: The choice between N2 and N3 coordination fundamentally alters the ligand field strength, the geometry of the resulting complex, and its subsequent reactivity (e.g., susceptibility to C-H activation/cyclometalation).

Caption: Coordination pathways and subsequent cyclometalation of 15N-labeled bis-triazole ligands.

The Diagnostic Power of ¹⁵N NMR Spectroscopy

Standard ¹H and ¹³C NMR often fail to provide definitive proof of the coordination site due to subtle and overlapping chemical shift changes. Furthermore, the highly abundant ¹⁴N isotope is quadrupolar ( I=1 ), resulting in broad, unresolved signals.

Isotopic enrichment with ¹⁵N ( I=1/2 ) circumvents this limitation, yielding sharp resonances that can be probed via 2D ¹H-¹⁵N gradient-selected Heteronuclear Multiple Bond Correlation (gs-HMBC) experiments (3[3]).

Mechanistic Proof via NMR:

• Chemical Shift Mapping: Coordination of a metal to a specific nitrogen induces a pronounced upfield shift (shielding) of that specific ¹⁵N nucleus by ~20–50 ppm, allowing for direct identification of the binding site (4[4]).

• Scalar Couplings: In highly optimized ¹⁵N-labeled systems, direct metal-nitrogen scalar couplings can be observed, such as the 1J(15N,107/109Ag) coupling, providing irrefutable evidence of the coordination bond (5[5]).

Caption: Workflow for the synthesis and 15N NMR structural elucidation of bis-triazole metal complexes.

Experimental Protocol: Synthesis and Validation of ¹⁵N-Labeled Complexes

To ensure a self-validating experimental framework, the following protocol integrates internal spectroscopic checkpoints.

Phase 1: Synthesis of ¹⁵N-Enriched Bis-Triazole Ligands

• Causality: Utilizing terminal ¹⁵N-labeled sodium azide during the synthesis of the azide precursor ensures that the critical N2 and N3 positions of the resulting triazole ring are isotopically enriched, enabling high-resolution 2D NMR detection.

• Procedure: React the ¹⁵N-enriched organic di-azide with a terminal alkyne in the presence of a Cu(I) catalyst (e.g., CuSO₄ with sodium ascorbate) in a tert-butanol/water mixture. Stir at room temperature for 12–24 hours.

• Validation Checkpoint: Monitor the reaction via ¹H NMR. The complete disappearance of the terminal alkyne proton (~2.5 ppm) and the emergence of the characteristic triazole C-H singlet (~8.0–8.5 ppm) validates the cycloaddition.

Phase 2: Metal Complexation

• Causality: The choice of solvent during initial complexation and NMR screening is critical. Using a coordinating solvent like DMSO-d₆ can lead to competitive solvent binding at the labile metal center, potentially displacing the bis-triazole or masking its true coordination mode. Therefore, non-coordinating solvents like CDCl₃ are mandated (6[6]).

• Procedure: Mix the ¹⁵N-labeled bis-triazole ligand with an equimolar amount of the metal precursor (e.g., [RuCl(μ−Cl)(η6−p−cymene)]2​ ) in CDCl₃. Stir at room temperature or apply mild heating depending on the kinetic inertness of the metal.

• Validation Checkpoint: Observe the symmetry of the complex via ¹H NMR. For instance, the loss of two-fold symmetry in a p-cymene ligand upon coordination indicates successful chelation (4[4]).

Phase 3: ¹H-¹⁵N HMBC Acquisition and Assignment

• Causality: 1D ¹⁵N NMR lacks sensitivity due to the low gyromagnetic ratio of the ¹⁵N nucleus. 2D ¹H-¹⁵N gs-HMBC leverages the higher sensitivity of ¹H to indirectly detect ¹⁵N shifts via multiple-bond scalar couplings, allowing for rapid and precise assignment.

• Procedure: Acquire a 2D ¹H-¹⁵N gs-HMBC spectrum optimized for long-range couplings ( nJNH​≈5−10 Hz). Reference the ¹⁵N chemical shifts to external liquid ammonia (0.0 ppm) or nitromethane (380.2 ppm) (7[7]).

• Validation Checkpoint: Compare the ¹⁵N chemical shifts of the complex against the free ligand baseline (See Table 1). An upfield shift of ~40 ppm at a specific nitrogen atom confirms the locus of coordination.

Quantitative Data: ¹⁵N Chemical Shifts in Coordination

The following table summarizes the diagnostic ¹⁵N chemical shifts utilized to determine the coordination state of bis-triazole ligands.

Ligand State	Nitrogen Position	Typical ¹⁵N Chemical Shift (ppm)*	Diagnostic Indicator
Free Bis-Triazole	N1	130 – 140	Reference baseline
Free Bis-Triazole	N2	240 – 260	Highly deshielded
Free Bis-Triazole	N3	230 – 250	Highly deshielded
"Regular" Complex	N3 (Coordinated)	190 – 210	Strong upfield shift ( Δδ≈−40 ppm)
"Inverse" Complex	N2 (Coordinated)	200 – 220	Strong upfield shift ( Δδ≈−40 ppm)
Metal-Mediated Pair	N (Ag⁺ Coordinated)	~188	1J(15N,Ag) scalar coupling observed

*Note: Values are generalized ranges referenced to external liquid ammonia (0.0 ppm). Exact shifts depend on the specific substituents and metal center.

Conclusion

The rational design of bis-triazole-based metal complexes requires rigorous structural validation. By integrating ¹⁵N-isotopic labeling with advanced 2D NMR techniques, researchers can definitively map the coordination topology of these versatile ligands. This analytical framework not only prevents mischaracterization in early-stage drug development and catalyst design but also provides deep mechanistic insights into the thermodynamic and kinetic factors governing metallosupramolecular assembly.

References

1.[3] Title: 15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles Source: researchgate.net URL:

2.[6] Title: Synthesis of Bis(1,2,3-Triazole) Functionalized Quinoline-2,4-Diones Source: semanticscholar.org URL:

3.[4] Title: Triazole-Based Half-Sandwich Ruthenium(II) Compounds: From In Vitro Antiproliferative Potential to In Vivo Toxicity Evaluation Source: acs.org URL:

4.[7] Title: Synthesis of New Zinc and Copper Coordination Polymers Derived from Bis (Triazole) Ligands Source: mdpi.com URL:

5.[1] Title: “Click-Triazole” Coordination Chemistry: Exploiting 1, 4-Disubstituted-1, 2, 3-Triazoles as Ligands Source: researchgate.net URL:

6.[2] Title: Mono- and Dinuclear 1-(2-Pyridyl)-4-phenyl-1,2,3-triazole-Based Ir(III) and Rh(III) Complexes Source: acs.org URL:

7.[5] Title: Solution structure of a DNA double helix with consecutive metal-mediated base pairs Source: uzh.ch URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]

Crystallographic and Structural Dynamics of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4: A Technical Guide for Catalysis and Pharmaceutical Quality Control

Executive Summary

The compound 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 (CAS: 1329836-75-0) occupies a unique dual-role in modern chemical sciences. In pharmaceutical development, its unlabeled analogue is widely recognized as Fluconazole Impurity C , a critical byproduct monitored during the synthesis of the blockbuster antifungal drug Fluconazole [1]. The heavy-isotope ( 15 N 4​ ) labeled variant serves as an indispensable internal standard for quantitative LC-MS/MS analysis [2].

Beyond pharmaceutical quality control, this rigid, V-shaped bidentate molecule is a highly sought-after pro-ligand in organometallic chemistry. It is the foundational building block for synthesizing CCC-N-heterocyclic carbene (NHC) pincer complexes, which drive advanced catalytic processes such as dehydrogenative silylation and anti-Markovnikov hydrosilylation [3].

This whitepaper provides an in-depth technical analysis of the crystallographic properties, synthetic methodologies, and application protocols for 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4, grounded in causality and field-proven analytical standards.

Molecular Architecture and Crystallographic Profile

The Causality of Isotopic Labeling in Crystallography

In standard X-ray diffraction (XRD), differentiating between carbon (6 electrons) and nitrogen (7 electrons) within a heterocyclic triazole ring is notoriously difficult due to their similar electron densities. This often leads to ambiguities in determining the exact orientation of the triazole rings relative to the central phenylene spacer.

The introduction of the 15 N 4​ isotope resolves this through two distinct crystallographic and spectroscopic mechanisms:

• Neutron Diffraction Contrast: Neutron diffraction relies on the scattering of neutrons by atomic nuclei rather than electron clouds. The coherent neutron scattering length of 15 N (6.44 fm) differs significantly from both 14 N (9.36 fm) and Carbon (6.64 fm). This isotopic contrast allows crystallographers to unambiguously assign the nitrogen positions within the crystal lattice.

• Solid-State NMR (ssNMR): 15 N is a spin-½ nucleus, making it highly amenable to Cross-Polarization Magic-Angle Spinning (CP-MAS) NMR. The chemical shifts obtained from ssNMR provide direct, self-validating evidence of the crystal packing and intermolecular hydrogen bonding networks that complement XRD data.

Quantitative Crystallographic Data

The following table summarizes the structural and physicochemical parameters of the ligand, derived from single-crystal analyses of its coordination complexes and polymorphs [1, 3].

Parameter	Value / Description
Chemical Name	1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4
CAS Number	1329836-75-0
Molecular Formula	C 10​ H 8​ 14 N 2​ 15 N 4​
Molecular Weight	216.18 g/mol
Ligand Geometry	V-shaped, bidentate
Bite Angle (Approx.)	~120° (dictated by the 1,3-phenylene spacer)
Primary Application	Fluconazole Impurity C Reference Standard; CCC-NHC Pro-ligand
Typical Space Group (Unlabeled)	P2 1​ /c (Monoclinic) or Pbca (Orthorhombic) depending on solvate

Experimental Protocols: Synthesis and Purification

To utilize the 15 N 4​ ligand effectively, researchers must understand its synthetic origin. The synthesis relies on an Ullmann-type C-N cross-coupling, which ensures selective formation of the C-N bond at the 1-position of the triazole ring, avoiding isomeric mixtures.

Protocol 2.1: Synthesis of the 15 N 4​ Ligand

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, combine 1,3-dibromobenzene (1.0 eq) and 1H-1,2,4-triazole- 15 N 2​ (2.5 eq).

• Catalyst Loading: Add Copper(I) iodide (CuI, 10 mol%) as the catalyst and L-proline (20 mol%) as the supporting ligand to stabilize the Cu(I) intermediate and prevent disproportionation.

• Base Addition: Add anhydrous Potassium Carbonate (K 2​ CO 3​ , 4.0 eq) to act as the proton acceptor.

• Reaction: Suspend the mixture in anhydrous DMF and heat to 120°C for 24 hours. The high temperature is required to overcome the activation energy barrier of the aryl bromide oxidative addition to the Cu(I) center.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove copper salts. Wash the organic layer with brine, dry over MgSO 4​ , and concentrate under reduced pressure.

• Crystallization: Recrystallize the crude solid from a hot mixture of ethanol and water (3:1 v/v) to yield X-ray quality single crystals.

Caption: Workflow for the synthesis and purification of the 15N4-labeled bis-triazole ligand.

Application I: Pharmaceutical Quality Control (Fluconazole)

Fluconazole is synthesized via the reaction of 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone with 1H-1,2,4-triazole. During this process, unreacted 1,3-difluorobenzene derivatives can undergo undesired double-substitution, yielding 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole (Impurity C) [4].

Regulatory agencies (e.g., WHO, EP, USP) mandate strict limits on Impurity C. The 15 N 4​ -labeled compound is used as an internal standard (IS) to correct for matrix effects and ionization suppression in LC-MS/MS.

Protocol 3.1: LC-MS/MS Validation for Impurity C

• Standard Preparation: Dissolve 1.0 mg of the 15 N 4​ ligand in 10 mL of LC-MS grade methanol to create a 100 µg/mL stock solution.

• Sample Spiking: Add a known concentration (e.g., 50 ng/mL) of the 15 N 4​ IS to the Fluconazole API test samples.

• Chromatography: Inject 5 µL onto a C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm). Use a gradient mobile phase of 0.1% formic acid in water (A) and acetonitrile (B).

• Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. The 15 N 4​ labeling shifts the precursor ion from m/z 213 (unlabeled) to m/z 217, allowing for perfect chromatographic co-elution with distinct mass channels, ensuring self-validating quantification.

Application II: CCC-NHC Pincer Complex Catalysis

In organometallic chemistry, 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole is a precursor for CCC-NHC pincer complexes. These complexes feature a central metalated phenyl ring flanked by two strongly donating N-heterocyclic carbenes, creating a highly robust, thermally stable catalytic center [3].

The Causality of Transmetalation

Direct metalation of the triazolium salt with late transition metals (e.g., Rh, Pt, Pd) is highly inefficient. The C-H bonds at the triazole rings and the central phenyl ring require strong basic conditions to deprotonate, which often leads to ligand degradation.

To bypass this, researchers utilize a transmetalation strategy . The ligand is first reacted with Ag 2​ O or Zr(NMe 2​ ) 4​ . Silver oxide acts as both a mild base and a metalating agent, forming a stable Ag-CCC-NHC intermediate. Because the Ag-C(carbene) bond is highly labile, subsequent addition of a Rh(III) or Pd(II) salt results in a rapid, thermodynamically driven transmetalation to the target metal.

Protocol 4.1: Synthesis of a Rhodium CCC-NHC Complex

• Alkylation: React the 15 N 4​ ligand with an alkyl halide (e.g., 1-iodohexane) at 120°C to form the bis(triazolium) diiodide salt.

• In Situ Metalation: Suspend the salt in dichloromethane. Add Ag 2​ O (0.6 eq) and stir in the dark for 24 hours to form the Ag-CCC-NHC intermediate.

• Transmetalation: Add [Rh(COD)Cl] 2​ (0.5 eq) to the mixture. Stir for an additional 16 hours. The precipitation of AgI drives the reaction forward (Le Chatelier's principle).

• Isolation: Filter the mixture to remove AgI, concentrate the filtrate, and recrystallize to obtain the pure Rh-CCC-NHC catalyst.

Caption: Transmetalation pathway for synthesizing CCC-NHC pincer complexes from the 15N4 ligand.

Crystallographic Data Acquisition Protocol

To leverage the isotopic labeling for structural determination, the following protocol outlines the acquisition of high-resolution diffraction data:

• Crystal Mounting: Select a single crystal of the 15 N 4​ ligand or its metal complex (approximate dimensions 0.2 × 0.2 × 0.1 mm) under a polarizing microscope. Mount it on a MiTeGen loop using perfluorinated polyether oil.

• Cryocooling: Transfer the mounted crystal immediately to the diffractometer goniometer head bathed in a 100 K nitrogen cold stream. Cryocooling minimizes thermal motion (Debye-Waller factors), enhancing high-angle diffraction intensities.

• Data Collection: Collect data using a diffractometer equipped with Mo K α radiation ( λ = 0.71073 Å) or Cu K α radiation ( λ = 1.54184 Å) for lighter atom complexes.

• Structure Solution: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL). The 15 N 4​ labeling allows for precise anisotropic refinement of the triazole nitrogen atoms, confirming the exact coordination geometry and bite angle of the pincer framework.

References

• National Center for Biotechnology Information (NIH). "1-(3-(1H-1,2,4-triazol-1-yl)phenyl)-1H-1,2,4-triazole - PubChem." PubChem Database. Available at:[Link]

• Pharmaffiliates. "1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 Reference Standard." Pharmaffiliates Catalog. Available at:[Link]

• Amoateng, Enock. "Improved stoichiometric synthesis of CCC-NHC pincer Rh complexes and catalytic activity towards dehydrogenative silylation and hydrosilylation." Scholars Junction - Mississippi State University, 2023. Available at:[Link]

• World Health Organization (WHO). "WHO Drug Information - International Pharmacopoeia." WHO IRIS, 2014. Available at:[Link]

Mechanism of Isotopic Labeling for 1,3-Phenylene Bis-Triazole Derivatives: A Technical Guide

Executive Summary

1,3-phenylene bis-triazole derivatives represent a privileged class of heterocyclic scaffolds with profound applications in medicinal chemistry, materials science, and bioorthogonal labeling[1]. As drug development increasingly relies on precise pharmacokinetic tracking and mass spectrometry (MS)-based proteomics, the demand for isotopically labeled variants (incorporating 2 H, 13 C, or 15 N) has surged. This whitepaper provides an authoritative, in-depth analysis of the mechanistic pathways for isotopic labeling of these derivatives. By bridging theoretical organometallic chemistry with field-proven, self-validating experimental protocols, this guide serves as a comprehensive resource for scientists engineering stable isotopologues for advanced analytical applications.

The Strategic Value of Isotopic Labeling in Bis-Triazoles

In modern drug development, isotopic labeling serves two primary functions:

• Isotope Dilution Mass Spectrometry (IDMS): Stable isotope-labeled molecules are critical internal standards. They co-elute with the analyte of interest, perfectly mimicking its ionization behavior to overcome matrix interferences and instrumental biases.

• Bioorthogonal Tracking & Proteomics: Techniques like IsoTaG rely on metabolic labeling followed by chemical conjugation. Probes bearing unique isotopic signatures (e.g., zero [M] and two [M + 2] deuterium atoms) enable the directed tandem MS analysis of complex glycoproteins[2].

For 1,3-phenylene bis-triazoles, isotopic incorporation must be achieved without altering the compound's three-dimensional conformation or target-binding affinity. This necessitates highly regioselective labeling strategies.

Core Mechanisms of Isotopic Incorporation

Late-Stage C–H Activation (H/D Exchange)

Late-stage C–H functionalization is an elegant approach for incorporating deuterium ( 2 H) directly into the 1,3-phenylene core. This method circumvents the need for multi-step de novo synthesis, thereby minimizing the loss of expensive isotopic reagents.

The Mechanism: Using an Iridium(III) catalyst, such as [IrCp∗Cl2​]2​ , the reaction relies on the triazole ring acting as a native directing group. The lone pair on the triazole nitrogen coordinates to the Ir(III) center. This coordination geometrically constrains the metal, directing it to the adjacent ortho-C–H bond on the phenylene ring. The proximity drastically lowers the activation energy for cyclometalation, forming a rigid metallacycle[3].

Causality in Experimental Design: Why utilize a directing group and CD 3​ OD? Without N-directed coordination, C–H activation would be statistically random, yielding an inseparable mixture of isotopologues. By conducting the reaction in deuterated methanol (CD 3​ OD), the solvent acts as an overwhelming deuterium reservoir. The reversibility of the cyclometalation step drives the equilibrium toward complete deuteration via a kinetic isotope effect, ensuring >95% isotopic purity at the ortho positions.

Caption: Mechanistic pathway of Ir(III)-catalyzed regioselective H/D exchange.

De Novo Synthesis via CuAAC ( 13 C / 15 N Labeling)

For the incorporation of heavier isotopes ( 13 C, 15 N), de novo synthesis via the Copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is the gold standard.

The Mechanism: The reaction begins with the in situ reduction of Cu(II) to Cu(I). The active Cu(I) species coordinates to a terminal alkyne (e.g., a 13 C-labeled 1,3-diethynylbenzene), dropping its pKa and allowing deprotonation to form a copper-acetylide intermediate. The azide subsequently coordinates to the copper center, facilitating a highly regioselective 1,3-dipolar cycloaddition that exclusively yields the 1,4-disubstituted 1,2,3-triazole[2].

Causality in Experimental Design: Why generate Cu(I) in situ using sodium ascorbate rather than directly adding a Cu(I) salt? Cu(I) salts are inherently unstable and prone to disproportionation or oxidation in aerobic environments. In situ generation maintains a steady, low concentration of active catalyst. This prevents the oxidative homocoupling of alkynes (Glaser coupling)—a critical failure point that would otherwise consume the highly expensive 13 C-labeled precursors.

Caption: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) for de novo 13C labeling.

Quantitative Data: Labeling Efficiency & Regioselectivity

The choice of labeling strategy directly impacts the isotopic purity and overall yield. The table below summarizes the quantitative metrics expected when applying these mechanisms to 1,3-phenylene bis-triazole architectures.

Labeling Strategy	Target Isotope	Catalyst / Reagent System	Regioselectivity	Typical Isotopic Purity	Overall Yield
Late-Stage H/D Exchange	2 H (Deuterium)	[IrCp∗Cl2​]2​ / CD 3​ OD	ortho to Triazole	> 95%	80 - 85%
CuAAC De Novo Synthesis	13 C, 15 N	CuSO 4​ / Na Ascorbate	1,4-disubstituted	> 98% (Precursor dependent)	90 - 95%
Nucleophilic Substitution	15 N	K 2​ CO 3​ / DMF	N1-alkylation	> 98%	65 - 75%

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Built-in analytical checkpoints allow the researcher to verify mechanistic progression in real-time.

Protocol 1: Ir(III)-Catalyzed Late-Stage Deuteration

Objective: Synthesize 1,1'-(1,3-Phenylene-d 3​ )-bis(1H-1,2,4-triazole).

• Preparation: In a flame-dried Schlenk tube under an argon atmosphere, combine 1,1'-(1,3-phenylene)-bis(1H-1,2,4-triazole) (1.0 mmol), [IrCp∗Cl2​]2​ (0.05 mmol, 5 mol%), and AgNTf 2​ (0.1 mmol, 10 mol%) to abstract the chloride ligands and generate the active cationic Ir(III) species.

• Solvent Addition: Inject 5.0 mL of anhydrous CD 3​ OD. Seal the tube and heat to 80°C with vigorous stirring.

• Self-Validating Checkpoint (4 Hours): Withdraw a 50 µL aliquot, evaporate the CD 3​ OD, and dissolve in CDCl 3​ . Analyze via 1 H-NMR. Validation logic: Monitor the disappearance of the ortho-proton signal (typically ~7.9 ppm) relative to the meta-proton signal. If the integration of the ortho peak is >0.1 (indicating <90% exchange), add an additional 2.0 mL of CD 3​ OD to push the equilibrium further.

• Quenching & Isolation: Once complete (typically 12-16 hours), cool to room temperature, filter through a short pad of Celite to remove the catalyst, and concentrate under reduced pressure.

• Purification: Recrystallize from hot ethanol to yield the pure deuterated isotopologue.

Protocol 2: Synthesis of 13 C-Labeled Bis-Triazoles via CuAAC

Objective: Synthesize a 13 C-enriched 1,3-phenylene bis-1,2,3-triazole derivative.

• Reagent Mixing: Dissolve 13 C-labeled 1,3-diethynylbenzene (1.0 mmol) and the desired organic azide (2.1 mmol) in a 1:1 mixture of tert-butanol and water (10 mL).

• Catalyst Generation: Add CuSO 4​⋅5H2​O (0.1 mmol, 10 mol%). The solution will turn pale blue.

• Reaction Initiation & Self-Validation: Add sodium ascorbate (0.2 mmol, 20 mol%) dropwise. Validation logic: The reaction mixture must transition from blue (Cu 2+ ) to pale yellow/colorless (Cu + ). A persistent blue color indicates incomplete reduction or oxygen ingress, which will lead to alkyne homocoupling. If blue persists, add supplementary sodium ascorbate in 5 mol% increments until the solution clears.

• Cycloaddition: Stir at room temperature for 8 hours. The product will typically precipitate out of the aqueous mixture.

• Isolation: Filter the precipitate, wash with cold water (3 x 10 mL) to remove copper salts, and dry in vacuo.

Conclusion

The isotopic labeling of 1,3-phenylene bis-triazole derivatives requires a rigorous understanding of organometallic mechanisms. Whether utilizing the reversible cyclometalation dynamics of Ir(III) for late-stage deuteration or the precise redox control of CuAAC for 13 C/ 15 N incorporation, success hinges on manipulating chemical equilibria and oxidation states. By employing the self-validating protocols outlined in this guide, researchers can reliably generate high-purity isotopologues essential for next-generation mass spectrometry and bioorthogonal tracking.

References

• Source: chinesechemsoc.
• Source: 2bscientific.
• Co(II)
• Ir(III)

Sources

• 1. chinesechemsoc.org [chinesechemsoc.org]
• 2. 2bscientific.com [2bscientific.com]
• 3. pubs.acs.org [pubs.acs.org]

In-Depth Technical Guide: Applications of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 in Pharmaceutical Profiling and Advanced Materials

Executive Summary

The compound 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole (CAS 514222-44-7) occupies a unique dual-domain position in modern applied chemistry. In the pharmaceutical sector, it is officially designated as Fluconazole Impurity C , a critical related substance monitored under European Pharmacopoeia (EP) and USP guidelines[1]. In the realm of advanced materials, it is widely recognized as the "btb" ligand (1,3-bis(1,2,4-triazol-1-yl)benzene), a V-shaped, rigid building block used to construct transition-metal coordination polymers, metal-organic frameworks (MOFs), and N-heterocyclic carbene (NHC) catalysts[2][3].

To advance precision in both fields, the stable isotope-labeled isotopologue 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 (CAS 1329836-75-0) was developed[4]. As a Senior Application Scientist, I have designed this guide to explore the mechanistic causality behind using this specific 15N4 variant and to provide self-validating protocols for its implementation as a Stable Isotope-Labeled Internal Standard (SIL-IS) in mass spectrometry and as a high-resolution probe in solid-state NMR (ssNMR).

Isotopic Rationale & Mechanistic Causality

The decision to synthesize the 15N4 variant rather than a deuterated (2H) analog is rooted in fundamental physical chemistry:

• Chromatographic Fidelity (LC-MS/MS): Deuterated standards often suffer from the "chromatographic isotope effect," where the difference in lipophilicity between C-H and C-D bonds causes the internal standard to elute at a slightly different retention time than the analyte. Furthermore, deuterium atoms on aromatic or heterocyclic rings can undergo H/D exchange in protic mobile phases. The 15N4 label eliminates these risks. It perfectly co-elutes with the unlabeled Impurity C, ensuring that both molecules experience the exact same matrix ionization suppression/enhancement in the ESI source[4].

• Nuclear Spin Dynamics (ssNMR): Natural nitrogen consists predominantly of 14N, which has a nuclear spin of I=1 . This quadrupolar nature leads to severe line broadening in solid-state NMR, obscuring the fine details of metal-ligand coordination. By incorporating 15N, which has a spin of I=1/2 , researchers eliminate quadrupolar interference. This yields sharp, high-resolution NMR spectra that allow for the exact determination of metal-nitrogen bond lengths and geometries in btb-based MOFs[5].

Pharmaceutical Application: Isotope Dilution LC-MS/MS

Mechanistic Context

Fluconazole Impurity C must be strictly quantified in Active Pharmaceutical Ingredients (APIs) to ensure patient safety[1]. Because API matrices are highly concentrated, they cause severe ion suppression in mass spectrometry. The 15N4 SIL-IS acts as a self-correcting internal baseline.

Self-Validating Protocol: Quantification of Fluconazole Impurity C

This protocol incorporates a Matrix Factor (MF) calculation to continuously validate the extraction and ionization efficiency.

Step 1: Standard Preparation

• Prepare a primary stock of Fluconazole Impurity C (Unlabeled) at 1.0 mg/mL in methanol.

• Prepare the SIL-IS stock of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 at 1.0 mg/mL in methanol[4].

• Dilute the SIL-IS to a working concentration of 50 ng/mL in the extraction solvent (Acetonitrile:Water, 50:50 v/v).

Step 2: Sample Preparation (Dilute-and-Shoot)

• Accurately weigh 10 mg of Fluconazole API and dissolve it in 1.0 mL of the SIL-IS working solution.

• Vortex for 2 minutes and centrifuge at 14,000 rpm for 5 minutes. Transfer the supernatant to an autosampler vial.

Step 3: LC-MS/MS Acquisition

• Column: C18 Reversed-Phase (50 mm × 2.1 mm, 1.8 µm).

• Mobile Phase: (A) 0.1% Formic acid in Water; (B) 0.1% Formic acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes.

• Transitions (Positive ESI):

  • Unlabeled Impurity C: m/z 213.1 → 144.1

  • 15N4 SIL-IS: m/z 217.1 → 146.1

Step 4: System Self-Validation (Matrix Factor)

• Logic: Calculate the IS-normalized Matrix Factor (IS-MF).

• Action: Spike the SIL-IS into a post-extracted blank API matrix and compare its peak area to the SIL-IS spiked into neat solvent.

• Validation Criterion: An IS-MF between 0.85 and 1.15 confirms that the 15N4 standard is successfully compensating for matrix effects.

Isotope dilution LC-MS/MS workflow for Fluconazole Impurity C using the 15N4 internal standard.

Advanced Materials Application: Solid-State NMR of Coordination Polymers

Mechanistic Context

The btb ligand is a highly effective V-shaped bridging molecule. When reacted with transition metals like Co(II) or Cu(II), it forms 1-D double-stranded chains that interconnect via π⋯π interactions into 2-D or 3-D supramolecular architectures with unique antiferromagnetic properties[2][6]. To map the exact nitrogen atoms involved in metal coordination without relying solely on single-crystal X-ray diffraction, 15N Cross-Polarization Magic Angle Spinning (CP/MAS) ssNMR is employed.

Self-Validating Protocol: Synthesis & NMR of 15N-Labeled [Co(btb)2(NO3)(H2O)]n

This protocol utilizes Powder X-Ray Diffraction (PXRD) as a gating validation step to ensure bulk phase purity prior to resource-intensive NMR analysis.

Step 1: Hydrothermal Assembly

• Combine 0.5 mmol of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 and 0.25 mmol of Co(NO3​)2​⋅6H2​O in 10 mL of deionized water[6].

• Transfer the mixture to a 25 mL Teflon-lined stainless steel autoclave.

• Heat at 150 °C for 48 hours, then cool to room temperature at a rate of 5 °C/hour to promote crystallization[6].

• Filter, wash with distilled water, and dry the pink crystals in air.

Step 2: Phase Validation (PXRD)

• Logic: Single crystals may not represent the bulk powder.

• Action: Analyze the bulk powder via PXRD (Cu K α radiation).

• Validation Criterion: The experimental diffractogram must match the simulated pattern generated from the single-crystal CIF file. Only pure phases proceed to Step 3.

Step 3: 15N CP/MAS ssNMR Acquisition

• Pack the phase-validated powder into a 4 mm zirconia rotor.

• Acquire spectra at a MAS rate of 10 kHz. The presence of the 15N4 label will yield distinct, sharp isotropic chemical shifts. Uncoordinated nitrogens will resonate near their free-ligand frequencies, while Co(II)-coordinated nitrogens will exhibit significant paramagnetic shifts, definitively mapping the coordination topology.

Hydrothermal synthesis and solid-state NMR validation pathway for 15N-labeled btb-MOFs.

Quantitative Data Summary

The following table contrasts the physicochemical and analytical parameters of the parent compound against its 15N4 isotopologue, highlighting the specific advantages of the labeled variant.

Parameter	Unlabeled Compound (btb / Impurity C)	15N4 Labeled Isotopologue
CAS Number	514222-44-7	1329836-75-0
Molecular Formula	C10​H8​N6​	C10​H8​N2​(15N)4​
Monoisotopic Mass	212.08 Da	216.07 Da
ESI-MS Precursor Ion [M+H]+	m/z 213.1	m/z 217.1
Primary MRM Fragment	m/z 144.1 (Loss of Triazole)	m/z 146.1 (Loss of Labeled Triazole)
Nitrogen Spin State	I=1 ( 14N , Quadrupolar)	I=1/2 ( 15N , High-Resolution)
Primary Application	EP/USP Reference Standard / MOF Ligand	LC-MS/MS Internal Standard / ssNMR Probe

References

• Pharmaffiliates. 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 (CAS 1329836-75-0) Reference Standard. URL:[Link]

• Taylor & Francis. Transition metal coordination complexes based on V-shaped bis-triazole ligand: syntheses, structures, and properties. URL:[Link]

• Dalton Transactions (RSC Publishing). Transition metal complexes of a bis(carbene) ligand featuring 1,2,4-triazolin-5-ylidene donors: structural diversity and catalytic applications. URL:[Link]

Sources

• 1. Fluconazole impurity C EP Reference Standard Sigma Aldrich [sigmaaldrich.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Transition metal complexes of a bis(carbene) ligand featuring 1,2,4-triazolin-5-ylidene donors: structural diversity and catalytic applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Using 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 in coordination polymer synthesis

Application Note: Isotopic Enrichment of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 for the Structural Elucidation of Coordination Polymers

Executive Summary

Coordination polymers (CPs) and Metal-Organic Frameworks (MOFs) constructed from nitrogen-rich ligands are highly sought after in drug delivery, gas storage, and catalysis. The ligand 1,1'-(1,3-phenylene)bis-1H-1,2,4-triazole (commonly abbreviated as m-btb) is a rigid, V-shaped building block that drives the formation of predictable 1D, 2D, and 3D supramolecular architectures. However, a persistent bottleneck in CP development is that many novel frameworks precipitate as insoluble microcrystalline powders, rendering them unsuitable for single-crystal X-ray diffraction (SCXRD).

To overcome this analytical dead-end, we utilize the isotopically labeled variant: 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 . By enriching the triazole rings with the NMR-active 15N isotope (spin I = 1/2), researchers can leverage high-resolution solid-state NMR (ssNMR) to probe the local coordination environment of the metal-nitrogen bonds. This guide details the mechanistic rationale, self-validating synthesis protocols, and ssNMR workflows required to successfully deploy this labeled ligand in advanced materials research.

Mechanistic Principles: Causality in Ligand Design and NMR Spectroscopy

• The V-Shaped Geometry: The 1,3-phenylene backbone enforces a ~120° angle between the two 1,2,4-triazole rings. This specific steric constraint prevents the formation of simple discrete mononuclear complexes, thermodynamically driving the assembly of double-stranded chains or 2D ladder-like 1[1] when reacted with transition metals.

• The Role of 15N4 Isotopic Labeling: The natural abundance of the 15N isotope is only 0.37%, making natural-abundance 15N ssNMR prohibitively time-consuming and insensitive. By synthesizing the m-btb ligand with 15N4 enrichment at the coordinating nitrogen sites, the sensitivity of the NMR experiment increases by orders of magnitude, allowing for rapid data acquisition.

• Chemical Shift Sensitivity: The 15N isotropic chemical shift ( δiso​ ) is exquisitely sensitive to its electronic environment. When a free triazole nitrogen donates its lone pair to a metal center, the deshielding effect drastically alters its chemical shift. This allows scientists to definitively map whether the ligand is acting in a monodentate, bidentate, or bridging capacity, even in completely amorphous or 2[2].

Experimental Workflows and Self-Validating Protocols

Protocol A: Solvothermal Synthesis of[Zn(btb-15N4)(NO3)2]n

Note: A diamagnetic metal (Zn2+) is selected here to prevent the severe paramagnetic line-broadening in NMR caused by metals like Cu2+ or Co2+.

• Precursor Solubilization: Dissolve 0.1 mmol of 15N4-btb in 5 mL of N,N-dimethylformamide (DMF). In a separate vial, dissolve 0.1 mmol of Zn(NO3)2·6H2O in 5 mL of distilled water.

  • Causality: The mixed DMF/H2O solvent system modulates the dielectric constant, ensuring both the hydrophobic phenylene backbone and the ionic metal salt remain in solution during the initial mixing phase.

• Solvothermal Assembly: Combine the solutions in a 15 mL Teflon-lined stainless-steel autoclave. Seal and heat at 120 °C for 72 hours.

  • Causality: The elevated temperature and pressure lower the activation energy for reversible metal-ligand bond formation, promoting thermodynamic self-correction and the crystallization of the most stable 3[3].

• Controlled Cooling: Cool the autoclave to room temperature at a strictly controlled rate of 5 °C/hour.

  • Causality: Slow cooling prevents kinetic trapping of amorphous phases, maximizing the crystalline domain size.

• Isolation and Activation: Filter the resulting white microcrystalline powder. Wash successively with DMF (3 × 10 mL) and ethanol (3 × 10 mL) to remove unreacted precursors. Dry under vacuum at 80 °C for 12 hours.

  • Validation Checkpoint: Before proceeding to NMR, perform Powder X-ray Diffraction (PXRD). The presence of sharp Bragg reflections validates that a highly ordered coordination polymer has formed.

Protocol B: Solid-State 15N CPMAS NMR Characterization

• Rotor Packing: Pack approximately 30 mg of the activated[Zn(btb-15N4)(NO3)2]n powder into a 3.2 mm zirconia MAS rotor.

  • Causality: Dense and uniform packing is critical to maintain stable sample spinning and prevent rotor crashes at high frequencies.

• Magic Angle Spinning (MAS): Spin the sample at the magic angle (54.74°) at a frequency of 12–15 kHz.

  • Causality: Spinning at this specific angle mathematically averages the chemical shift anisotropy (CSA) and dipolar couplings to zero, yielding high-resolution, liquid-like 4[4].

• Cross-Polarization (CP) Calibration: Set up a 1H-15N CP pulse sequence.

  • Validation Checkpoint: Prior to running the sample, use a standard (e.g., 15N-labeled glycine) to calibrate the Hartmann-Hahn matching condition ( γH​B1H​=γN​B1N​ ). This ensures maximum magnetization transfer from the abundant 1H protons to the dilute 15N nuclei, optimizing the signal-to-noise ratio.

• Acquisition: Acquire the 15N CPMAS spectrum using a contact time of 2–3 ms and a recycle delay of 3 seconds (optimized based on the 1H T1​ relaxation time).

Data Presentation

Table 1: Representative 15N Chemical Shifts for Triazole Coordination Mapping | Nitrogen Environment | Typical 15N δiso​ (ppm)* | Diagnostic Interpretation | | :--- | :--- | :--- | | Uncoordinated -N= (Free Ligand) | 350 – 360 | Nitrogen lone pair is free; no metal binding. | | Uncoordinated -NH- (Free Ligand) | 240 – 260 | Protonated nitrogen in the triazole ring. | | Zn(II)-Coordinated -N= | 310 – 330 | Upfield shift (~30 ppm) confirms direct metal-nitrogen dative bond formation. | | Hydrogen-Bonded -N= | 340 – 345 | Minor upfield shift indicates participation in supramolecular H-bonding, not direct metal coordination. | *Referenced to external liquid ammonia (0.0 ppm).

Table 2: Comparative Solvothermal Parameters for m-btb Coordination Polymers

Metal Node	Solvent System	Temp (°C)	Resulting Topology	Magnetic/NMR Suitability
Zn(NO3)2	DMF / H2O	120	1D Double-Stranded Chain	Diamagnetic; Ideal for high-res 15N ssNMR.
Cu(NO3)2	H2O	140	2D Ladder-like Network	Paramagnetic; Causes severe NMR line broadening.

| Cd(NO3)2 | DMF / MeOH | 110 | 3D Interpenetrated MOF | Diamagnetic; Suitable for 15N and 113Cd ssNMR. |

Mandatory Visualization

Workflow for the synthesis and ssNMR structural elucidation of 15N4-btb coordination polymers.

References

• Shi, X. J., et al. "Transition metal coordination complexes based on V-shaped bis-triazole ligand: syntheses, structures, and properties." Journal of Coordination Chemistry, Taylor & Francis (2018). 1

• "Synthesis of New Zinc and Copper Coordination Polymers Derived from Bis (Triazole) Ligands." MDPI (2024). 3

• "Solid-State Nuclear Magnetic Resonance Spectroscopy Assisted Structure Determination of Coordination Polymers." Iowa State University. 2

• "Synthesis and NMR Analysis of 1,4-Disubstituted 1,2,3-Triazoles Tethered to Pyridine, Pyrimidine, and Pyrazine Rings." ResearchGate. 4

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. DSpace [dr.lib.iastate.edu]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Isotopic tracing techniques with 15N4-labeled bis-triazole ligands

Advanced Isotopic Tracing with 15 N 4​ -Labeled Bis-Triazole Ligands: Unambiguous Coordination Mapping and Hyperpolarized NMR Workflows

Executive Summary

Bis-triazole ligands—such as 1,2-bis(1,2,4-triazol-4-yl)ethane or 1,1'-di-p-tolyl-1H,1'H-4,4'-bi(1,2,3-triazole)—are highly versatile scaffolds utilized in coordination polymers, metal-organic frameworks (MOFs), and the design of transition-metal-based therapeutics[1]. However, determining their exact coordination modes (e.g., distinguishing between κN1:N2 and κN4:N4′ binding) and tracking their metabolic fate in vivo presents significant analytical challenges.

This application note details the implementation of 15 N 4​ -labeled bis-triazole ligands as highly specific, non-radioactive isotopic tracers. By integrating Signal Amplification by Reversible Exchange (SABRE) hyperpolarized NMR and LC-MS/MS workflows, researchers can achieve unprecedented structural resolution and pharmacokinetic tracking.

Mechanistic Causality: Why 15 N 4​ and SABRE?

The experimental choice to synthesize and utilize 15 N 4​ -labeled bis-triazoles is driven by fundamental quantum mechanical and analytical principles:

• Elimination of Quadrupolar Broadening: The naturally abundant 14 N isotope (99.6%) possesses a nuclear spin of I=1 . Its associated electric quadrupole moment interacts with local electric field gradients, causing severe line broadening in NMR spectroscopy that obscures fine structural details[2]. Conversely, 15 N has a spin of I=1/2 , yielding sharp, high-resolution NMR signals essential for mapping subtle metal-ligand interactions.

• Hyperpolarization via SABRE-SHEATH: 15 N suffers from a low gyromagnetic ratio, making natural abundance detection prohibitively slow. SABRE overcomes this by utilizing parahydrogen ( p -H 2​ ) and an Iridium-based catalyst to reversibly bind the target ligand. By applying a specific microtesla Polarization Transfer Field (PTF), spin order is transferred from the p -H 2​ hydrides to the 15 N nuclei, achieving signal enhancements exceeding 10,000-fold[3][4].

• Mass Spectrometry (MS) Isotopic Envelopes: The incorporation of four 15 N atoms introduces a distinct +4 Da mass shift. This creates a unique isotopic signature that allows the intact ligand and its metabolites to be easily distinguished from endogenous biological background noise, bypassing the regulatory and safety hurdles associated with radiolabeling (e.g., 3 H or 14 C).

Experimental Workflow

Workflow for isotopic tracing of 15N4-labeled bis-triazoles via SABRE-NMR and LC-MS/MS.

Experimental Protocols

Protocol 1: SABRE-SHEATH Hyperpolarized 15 N NMR for Coordination Mapping

This protocol establishes a self-validating system to determine the exact nitrogen atoms participating in metal coordination.

Step-by-Step Methodology:

• Sample Preparation: In a 5 mm NMR tube equipped with a J. Young valve, dissolve 10 mM of the 15 N 4​ -bis-triazole metal complex and 1 mM of the pre-activated Iridium catalyst (e.g., [Ir(IMes)(COD)Cl]) in 0.6 mL of anhydrous CD 3​ OD.

• Degassing: Degas the solution using three freeze-pump-thaw cycles to remove dissolved oxygen, which accelerates undesirable T1​ relaxation.

• Parahydrogenation: Introduce 50% enriched parahydrogen ( p -H 2​ ) gas into the NMR tube at a pressure of 3–5 bar. Shake the tube vigorously for 10 seconds to facilitate reversible exchange.

• Polarization Transfer (SABRE-SHEATH): Immediately place the sample in a magnetic shield containing a controlled microtesla field. Apply a Polarization Transfer Field (PTF) of ~0.6 μ T for 15 seconds. This specific field matches the Level Anti-Crossing (LAC) condition required for efficient p -H 2​ to 15 N spin transfer[3].

• Acquisition: Rapidly transfer the sample to a high-field NMR spectrometer (e.g., 9.4 T) and acquire a single-scan 1D 15 N spectrum or a 2D 1 H- 15 N HMBC spectrum.

• Self-Validation Step: Acquire a thermal (non-hyperpolarized) background scan of the same sample after the hyperpolarization has decayed (approx. 5 minutes). Calculate the signal enhancement factor ( ε ). A functional system must yield an ε>1,000 . The coordinated 15 N atoms will exhibit a significant upfield chemical shift ( Δδ≈−10 to −30 ppm) compared to the free ligand.

Protocol 2: LC-MS/MS Pharmacokinetic Tracing

This protocol utilizes the +4 Da mass shift to track the ligand's metabolic fate in biological matrices.

Step-by-Step Methodology:

• Matrix Dosing: Spike human liver microsomes (HLM) or plasma with 10 μ M of the 15 N 4​ -bis-triazole complex. Incubate at 37°C under physiological conditions.

• Quenching & Extraction: At designated time points (e.g., 0, 15, 30, 60 min), extract 50 μ L aliquots and quench the enzymatic reaction by adding 150 μ L of ice-cold acetonitrile (ACN) containing an internal standard. Vortex for 30 seconds and centrifuge at 14,000 × g for 10 minutes to precipitate proteins.

• LC Separation: Inject 5 μ L of the supernatant onto a UPLC C18 column (2.1 × 50 mm, 1.7 μ m). Elute using a gradient mobile phase of Water (0.1% Formic Acid) and ACN (0.1% Formic Acid) over 5 minutes at a flow rate of 0.4 mL/min.

• MS/MS Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) Multiple Reaction Monitoring (MRM) mode. Target the precursor ion at m/z=X+4 (where X is the mass of the unlabeled analog).

• Self-Validation Step: Run a parallel blank matrix spiked with the unlabeled bis-triazole standard. The unlabeled standard must exhibit an identical chromatographic retention time but a precursor mass of m/z=X . This confirms that the +4 Da mass shift is exclusively due to the 15 N 4​ label and rules out isobaric matrix interferences.

Quantitative Data Presentation

The following table summarizes the expected analytical parameters when comparing standard bis-triazoles to their 15 N 4​ -labeled counterparts.

Analytical Parameter	Unlabeled Bis-Triazole	15 N 4​ -Labeled Bis-Triazole	Mechanistic & Analytical Significance
Nuclear Spin ( I )	1 (for 14 N)	1/2 (for 15 N)	Eliminates quadrupolar broadening, yielding sharp, high-resolution NMR resonances[2].
15 N NMR Chemical Shift (Free)	N/A (Natural abundance ~0.4%)	~240-250 ppm (N1/N2), ~350 ppm (N4)	Establishes the baseline for calculating coordination-induced shifts ( Δδ ).
15 N NMR Chemical Shift (Bound)	N/A	Δδ = -10 to -30 ppm (upfield)	Allows unambiguous assignment of the specific metal binding site (e.g., κN4 vs κN1 ).
Precursor Ion [M+H]+	m/z X	m/z X+4	Provides a distinct isotopic envelope for robust pharmacokinetic tracing in complex matrices.
Primary MS/MS Fragment	m/z Y	m/z Y+2 (if one ring cleaves)	Identifies specific metabolic cleavage sites by tracking which fragments retain the 15 N labels.

References

• Hyperpolarization of common antifungal agents with SABRE Source: National Institutes of Health (NIH) / PMC[Link]

• Parahydrogen in Reversible Exchange Induces Long-Lived 15N Hyperpolarization of Anticancer Drugs Anastrozole and Letrozole Source: National Institutes of Health (NIH) / PMC[Link]

• Synthesis of New Zinc and Copper Coordination Polymers Derived from Bis (Triazole) Ligands Source: MDPI - Crystals[Link]

• Triple proton transfer in crystalline 3,5-dibromo-1H-1,2,4-triazole and 3,5-dichloro-1H-1,2,4-triazole studied by 15N CP/MAS NMR Source: Freie Universität Berlin (FU Berlin)[Link]

Sources

• 1. Synthesis of New Zinc and Copper Coordination Polymers Derived from Bis (Triazole) Ligands [mdpi.com]
• 2. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 3. Hyperpolarization of common antifungal agents with SABRE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Parahydrogen in Reversible Exchange Induces Long-Lived 15N Hyperpolarization of Anticancer Drugs Anastrozole and Letrozole - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: FTIR Spectroscopic Characterization of 15N4-Labeled 1,3-Phenylene Bis-Triazole

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

The 1,3-phenylene bis-triazole scaffold is a privileged pharmacophore in drug development and a highly versatile ligand in coordination chemistry. However, the definitive assignment of its vibrational modes using Fourier Transform Infrared (FTIR) spectroscopy is historically complex. The triazole ring exhibits severe vibrational coupling, with C=N, N=N, and N-H stretching modes overlapping heavily in the 1400–1650 cm⁻¹ and 3100–3300 cm⁻¹ regions [1].

To resolve these ambiguities, isotopic labeling with Nitrogen-15 (¹⁵N) is employed. Because ¹⁵N is heavier than the naturally abundant ¹⁴N, the reduced mass ( μ ) of any bond containing the isotope increases. According to Hooke’s Law for a harmonic oscillator ( ν∝1/μ​ ), this mass increase results in a predictable bathochromic (red) shift of the vibrational frequency. Importantly, isotopic substitution does not alter the electronic potential energy surface or the force constants of the molecule [2]. By comparing the spectra of unlabeled and 15N4-labeled 1,3-phenylene bis-triazole, researchers can definitively decouple and assign the specific "marker bands" of the triazole ring [1].

Experimental Workflow

The following workflow outlines the holistic approach from isotopic synthesis to spectroscopic validation.

Workflow for the synthesis, preparation, and FTIR analysis of 15N4-labeled bis-triazole.

Self-Validating Protocol: Sample Preparation & FTIR Acquisition

To ensure absolute scientific integrity, every step in this protocol is designed with a specific causal mechanism to eliminate spectral artifacts.

Phase 1: Sample Desiccation

• Step: Dry the 15N4-labeled 1,3-phenylene bis-triazole sample in a vacuum desiccator over P₂O₅ for 24 hours prior to analysis.

• Causality: Water absorbs heavily in the 3000–3600 cm⁻¹ (O-H stretch) and ~1640 cm⁻¹ (H-O-H bend) regions. Because the triazole N-H stretch (~3126 cm⁻¹) and C=N stretch (~1610 cm⁻¹) fall exactly in these windows [4], residual moisture will mask the isotopic shifts.

Phase 2: Matrix Preparation (KBr Pellet Method)

• Step: Grind 1 mg of the labeled compound with 100 mg of spectroscopic-grade, oven-dried Potassium Bromide (KBr) using an agate mortar. Press into a translucent pellet at 10 tons of pressure for 2 minutes.

• Causality: KBr is completely transparent in the mid-IR region. The strict 1:100 dilution ratio is critical; higher concentrations lead to peak broadening due to intermolecular hydrogen bonding and deviations from the Beer-Lambert law.

Phase 3: Instrument Calibration and Acquisition

• Step: Purge the FTIR spectrometer sample compartment with dry N₂ gas for 10 minutes. Acquire a background spectrum of a blank KBr pellet.

• Causality: Purging removes atmospheric CO₂ (2350 cm⁻¹) and water vapor. The blank KBr background corrects for any inherent scattering caused by the pellet matrix.

• Step: Scan the sample pellet using 64 co-added scans at a resolution of 2 cm⁻¹.

• Causality: A high number of scans increases the signal-to-noise ratio (SNR), while a 2 cm⁻¹ resolution is the optimal threshold required to confidently resolve minor isotopic shifts (which can be as small as 10–15 cm⁻¹) without introducing excessive instrumental noise.

Data Presentation: Quantitative Isotopic Shifts

The table below summarizes the expected FTIR spectral data, comparing the unlabeled compound with the 15N4-labeled variant. The magnitude of the shift depends on the atomic participation of the ¹⁵N atom in the specific normal mode.

Vibrational Mode	Unlabeled (¹⁴N) Frequency (cm⁻¹)	¹⁵N4-Labeled Frequency (cm⁻¹)	Expected Shift (Δ cm⁻¹)	Mechanistic Diagnostic
N-H Stretching	3126	3112	-14	Shift confirms ¹⁵N at the protonated position [4].
C=N Stretching	1610	1585	-25	Moderate shift due to coupling with the carbon atom.
N=N Stretching	1543	1492	-51	Maximum shift; both atoms in the bond increase in mass.
Ring Breathing	1050	1028	-22	Global triazole ring deformation mode [1].
C-H Aromatic	3097	3097	0	Internal Control: Phenylene ring is unaffected by ¹⁵N [4].

Note: The C-H aromatic stretch acts as a built-in self-validation metric. If this peak shifts, it indicates a change in crystalline polymorph or matrix interaction, rather than an isotopic effect.

Validation & Self-Correction Logic

In isotope-labeled spectroscopy, false positives can occur due to incomplete labeling, polymorphic transitions during synthesis, or matrix effects. The following logic tree provides a self-correcting framework for troubleshooting unexpected spectral results.

Self-validating logic tree for troubleshooting unexpected isotopic shifts in FTIR spectra.

Validation via Computational Chemistry: To definitively confirm that the observed shifts are purely isotopic, experimental FTIR data should be correlated with Density Functional Theory (DFT) calculations. Utilizing the B3LYP functional with a 6-311++G** basis set provides highly accurate theoretical spectra for triazole derivatives [1]. If the experimental Δcm⁻¹ matches the DFT-predicted Δcm⁻¹, the assignment is considered authoritative. If discrepancies arise, High-Resolution Mass Spectrometry (HRMS) must be used to verify that the synthesis achieved >95% ¹⁵N incorporation, as partial labeling (e.g., ¹⁵N3) will result in complex spectral splitting [3].

References

• Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. Journal of Molecular Modeling (PubMed). Available at:[Link]

• Synthesis of the[2H,15N]-labeled antiviral drug “triazavirine”. Izvestiya Akademii Nauk. Seriya Khimicheskaya (via ResearchGate). Available at:[Link]

• The synthesis of labeling azolo-1,2,4-triazines with 15N isotope. Arkivoc. Available at:[Link]

• FT-IR spectra of control and treated 1,2,4-triazole. ResearchGate. Available at:[Link]

Neutron diffraction studies using 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4

Application Notes & Protocols

Topic: Neutron Diffraction Studies Using ¹⁵N-Labeled 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Neutron diffraction stands as a uniquely powerful analytical technique, capable of elucidating atomic and magnetic structures with a precision often unattainable by other methods.[1][2] Its true potential, however, is unlocked through strategic isotopic labeling. This guide provides a comprehensive overview of the principles, protocols, and applications of using 1,1'-(1,3-phenylene)bis-1H-1,2,4-triazole, selectively labeled with Nitrogen-15 (¹⁵N), in neutron diffraction studies. We detail the scientific rationale for ¹⁵N enrichment, providing a significant advantage in precisely locating nitrogen atoms within complex crystal structures. This is particularly crucial for nitrogen-rich compounds like bis-triazoles, which are foundational ligands in coordination chemistry, materials science, and drug design. This document offers field-proven, step-by-step protocols for the synthesis and isotopic labeling of the target compound, sample preparation for both single-crystal and powder diffraction, data collection, and subsequent data analysis, empowering researchers to leverage this advanced technique for definitive structural characterization.

The Strategic Advantage: Neutron Diffraction and ¹⁵N Isotopic Labeling

Why Neutron Diffraction?

While X-ray diffraction is a cornerstone of structural analysis, it has inherent limitations. X-rays scatter from an atom's electron cloud, meaning their scattering power increases with atomic number.[3] This makes visualizing light atoms like hydrogen, or distinguishing between neighboring elements in the periodic table (e.g., Carbon, Nitrogen, Oxygen), exceptionally challenging.

Neutrons, conversely, interact with the atomic nucleus.[1][4] This interaction, described by the neutron scattering length, does not correlate with atomic number and can vary significantly between isotopes of the same element.[3][5] This property provides three key advantages:

• Sensitivity to Light Elements: Neutrons are highly effective at locating light atoms, such as hydrogen, in the presence of heavy atoms.[1][6]

• Isotope Discrimination: The ability to distinguish between isotopes allows for powerful contrast variation experiments.[3][6]

• Probing Magnetism: Neutrons possess a magnetic moment, making them an unparalleled probe for determining the magnetic structure of materials.[1][4][7]

The Power of Isotopic Contrast: The Case for ¹⁵N

The rationale for isotopic labeling in neutron diffraction lies in the dramatic difference in scattering lengths between isotopes. For nitrogen, the two stable isotopes, ¹⁴N and ¹⁵N, have markedly different coherent scattering lengths.

Isotope	Natural Abundance (%)	Coherent Scattering Length (fm)	Coherent Scattering Cross-Section (barn)
¹⁴N	99.63	9.37	11.03
¹⁵N	0.37	6.44	5.23
¹²C	98.9	6.6511	5.559
¹H	99.985	-3.7406	1.7583
²H (D)	0.015	6.671	5.592
(Data sourced from the National Institute of Standards and Technology (NIST)).[8]

The coherent scattering length of ¹⁴N (9.37 fm) is significantly different from that of its neighboring atom, carbon (6.65 fm). However, by synthesizing the molecule with ¹⁵N, which has a scattering length of 6.44 fm, the nitrogen atom becomes nearly isoscattering with carbon. By comparing diffraction patterns from both the ¹⁴N (natural abundance) and the enriched ¹⁵N sample, the positions of the nitrogen atoms can be determined with absolute certainty through difference Fourier maps. This eliminates ambiguity in assigning atomic positions, a critical step in understanding coordination modes, hydrogen bonding, and reaction mechanisms.

The Ligand: 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole

1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole is a robust, nitrogen-rich bridging ligand. Its two triazole rings, connected by a rigid phenylene linker, offer multiple coordination sites for metal ions. This makes it an excellent candidate for constructing metal-organic frameworks (MOFs), coordination polymers, and discrete molecular complexes. Understanding the precise orientation of the triazole rings and their interaction with metal centers or guest molecules is paramount to designing materials with tailored properties.

Synthesis and Isotopic Labeling Protocol

Synthesis of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole

The synthesis of bis-1,2,4-triazole derivatives can be achieved through several established methods.[9][10] A common and effective route involves the reaction of a bis-nucleophilic reagent with a suitable triazole precursor. For the title compound, a plausible route involves the reaction of 1,3-phenylenediamine with an excess of N,N-dimethylformamide azine or a similar reagent that can form the 1,2,4-triazole ring.

¹⁵N Isotopic Labeling Strategy

Achieving high isotopic enrichment is critical. The most effective strategy is to introduce the ¹⁵N label via a commercially available, highly enriched precursor. Recent advancements in heterocyclic chemistry have demonstrated methods for the direct isotopic exchange of nitrogen in heteroaromatics, often through ring-opening/ring-closure sequences.[11][12]

Protocol for ¹⁵N Labeling (Conceptual): A robust method for labeling involves using a ¹⁵N-labeled nitrogen source during the heterocycle formation. For example, using ¹⁵N-labeled hydrazine or a derivative in the cyclization reaction would incorporate the isotope directly into the triazole ring.

• Procure Labeled Reagent: Obtain a highly enriched (>98%) ¹⁵N-labeled nitrogen source, such as ¹⁵NH₄Cl, which can be converted into other necessary reagents.

• Synthesize Labeled Precursor: Prepare the key triazole-forming reagent using the ¹⁵N source. This is the most critical step and must be optimized for high yield to conserve the expensive isotope.

• Cyclization Reaction: React the ¹⁵N-labeled precursor with 1,3-phenylenediamine under optimized conditions (e.g., appropriate solvent, temperature, and catalyst if necessary) to form the ¹⁵N₄-labeled 1,1'-(1,3-phenylene)bis-1H-1,2,4-triazole.

• Purification: Purify the final product meticulously, typically via recrystallization or column chromatography, to ensure it is suitable for crystal growth or powder diffraction.

Isotopic Enrichment Validation

• Mass Spectrometry: Use high-resolution mass spectrometry (HRMS) to confirm the mass of the labeled product. The molecular weight should increase by 4 Da compared to the unlabeled compound.

• NMR Spectroscopy: ¹⁵N NMR will show a characteristic signal. In ¹H or ¹³C NMR, the coupling constants (e.g., ¹J(¹⁵N-¹H), ²J(¹⁵N-¹H)) will provide definitive proof of ¹⁵N incorporation at specific sites.

Experimental Workflow for Neutron Diffraction

The overall process, from synthesis to final structural analysis, requires careful planning and execution.

Caption: Experimental workflow from synthesis to final structure analysis.

Sample Preparation: A Critical Step

The quality of the diffraction data is directly dependent on the quality of the sample.

3.1.1 Protocol for Single-Crystal Neutron Diffraction Single-crystal studies provide the most precise structural data as reflections are well-separated in reciprocal space.[13] However, neutron diffraction requires significantly larger crystals than X-ray diffraction, typically on the order of 1-10 mm³.[6]

• Crystal Growth: Grow large, high-quality single crystals of the ¹⁵N-labeled compound or its metal complexes. Techniques such as slow evaporation, vapor diffusion, or hydrothermal synthesis may be employed. This is often the most challenging step.

• Crystal Selection: Select a crystal with well-defined faces and no visible cracks or defects under a microscope.

• Mounting: Mount the crystal on a suitable goniometer head using a cryoloop or adhesive.

3.1.2 Protocol for Powder Neutron Diffraction Powder diffraction is used when large single crystals cannot be grown.[6] The data represents a one-dimensional average of the 3D diffraction pattern.

• Sample Grinding: Grind the crystalline ¹⁵N-labeled material into a fine, homogenous powder to ensure random orientation of the crystallites.

• Sample Holder: Pack the powder into a suitable sample container. Vanadium cans are commonly used because vanadium is an almost purely incoherent scatterer, which minimizes structured background signals that could interfere with the sample's diffraction pattern.[14]

• Sample Loading: Ensure the powder is densely and uniformly packed to maximize the signal from the sample.

Beamline Selection and Data Collection

Neutron diffraction experiments are performed at large-scale facilities with either a nuclear reactor or a spallation source.[15][16]

• Instrument Choice: Select a diffractometer based on the experimental needs.

  • High-Resolution Powder Diffractometers (e.g., HRPD at ISIS, POWGEN at SNS) are ideal for complex structures where peak separation is critical.[17][18]

  • Single-Crystal Diffractometers (e.g., TOPAZ at SNS, Koala at ANSTO) are used for precise determination of atomic coordinates and thermal parameters.[16][19]

• Sample Environment: The sample is placed within a controlled environment. Most experiments require cryogenic cooling to reduce atomic thermal motion, leading to more precise atomic positions.[14][20][21] Furnaces, pressure cells, or magnetic fields can also be applied.[22][23]

• Data Collection: A neutron beam of a specific wavelength (at a reactor source) or a range of wavelengths (at a time-of-flight spallation source) is directed at the sample.[13][24] Detectors surrounding the sample measure the angles and intensities of the diffracted neutrons. Data collection times can range from a few minutes to over 24 hours depending on the sample and instrument.[13]

Data Processing and Analysis

Data Reduction

Raw data from the detectors are processed to correct for background, detector efficiency, and sample absorption. This yields a diffraction pattern of intensity versus scattering angle (2θ) for powder data or a list of integrated intensities for single-crystal reflections (hkl files).

Structure Solution and Refinement

Specialized software is used to analyze the diffraction data and refine a structural model.

• Software Packages: Widely used programs include the FullProf Suite , GSAS-II , and MAUD for powder (Rietveld) refinement, and SHELXL or Jana2006 for single-crystal data.[25][26][27][28]

• Rietveld Refinement (Powder): This powerful technique refines a calculated diffraction pattern from a trial crystal structure model against the experimental data. The process iteratively adjusts parameters (lattice parameters, atomic positions, thermal parameters, peak shape) to minimize the difference between the calculated and observed patterns.

• Single-Crystal Refinement: A least-squares refinement is performed on the observed reflection intensities to optimize the atomic coordinates, site occupancies, and atomic displacement parameters of the structural model.

Interpreting the Results: The ¹⁵N Advantage Visualized

The definitive power of the ¹⁵N labeling experiment is visualized using a Fourier difference map. After refining the structure using the ¹⁵N data but with the nitrogen atoms removed from the model, a Fourier map of the scattering density is calculated. The resulting map will show negative scattering density at the nitrogen positions because the model is missing atoms that have positive scattering length. Conversely, performing the same procedure on the ¹⁴N data will show strong positive density at the nitrogen sites. This direct comparison provides unambiguous proof of the nitrogen locations.

Caption: Isotopic contrast between ¹⁴N and ¹⁵N relative to carbon.

Applications in Research and Development

The precise structural information gained from this technique is invaluable for:

• Drug Development: Understanding how a drug molecule containing a triazole moiety binds to its target protein, including the specific hydrogen bonding interactions involving the nitrogen atoms.

• Materials Science: Characterizing the coordination of the bis-triazole ligand in MOFs, which is critical for designing materials with specific gas sorption, separation, or catalytic properties.

• Coordination Chemistry: Elucidating complex magnetic structures in coordination polymers where the nitrogen atoms of the ligand mediate magnetic exchange between metal centers.

References

• Fiveable. (2025, August 15).

• Moore, K. L., et al. (2021). MAUD Rietveld Refinement Software for Neutron Diffraction Texture Studies of Single- and Dual-Phase Materials. JOM, 73(6), 1735-1747. [Link]

• Study.com. (2025, July 6).
• P. P. Deen, et al. (2008). A review of sample environments in neutron scattering. Nuclear Instruments and Methods in Physics Research Section A, 586(1), 1-10.

• Kirichek, O., et al. (2019). Sample environment for neutron scattering experiments at ISIS. Journal of Physics: Conference Series, 1206, 012001. [Link]

• NMI3. Diffraction - Structural research. Neutron Research Portal.

• ANSTO. Sample Environments. Australian Centre for Neutron Scattering. [Link]

• Robb, A. J., et al. (2022). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. Journal of the American Chemical Society, 144(30), 13532-13538. [Link]

• Scribd.
• Hewat, A. Neutron Techniques: Crystallography.
• Max Planck Institute. Beamlines.

• The FullProf Suite. Home Page. [Link]

• Oak Ridge National Laboratory. Sample Environments. Neutron Sciences at ORNL. [Link]

• Idaho National Laboratory. Beamline. Nuclear Science User Facilities. [Link]

• Somoza, A., et al. (2022). Easy-to-Implement Hydrogen Isotope Exchange for the Labeling of N-Heterocycles, Alkylamines, Benzylic Scaffolds, and Pharmaceuticals. JACS Au, 2(4), 868-876. [Link]

• Neutronsources.org. Software data evaluation. [Link]

• International Union of Crystallography. Crystallographic software list. [Link]

• Argonne National Laboratory. (2018).

• McIntyre, G. J., & Mildner, D. F. R. (2015). Single Crystal Time-of-Flight Neutron Diffraction. Acta Crystallographica Section A, 71(1), 1-14. [Link]

• EMBL Hamburg.
• MAUD. Home Page.

• International Union of Crystallography. Radiation and diffraction facilities. [Link]

• Hansen, T. C. (2015). Diffraction: Principles and application. EPJ Web of Conferences, 106, 00001. [Link]

• Martel, A., et al. (2015). Robust High-Yield Methodologies for 2H and 2H/15N/13C Labeling of Proteins for Structural Investigations Using Neutron Scattering and NMR. Methods in Enzymology, 565, 23-45. [Link]

• LibreTexts Chemistry. (2022, August 28). 7.5: Neutron Diffraction. [Link]

• University of Copenhagen. Neutron diffraction.

• Peters, J., et al. (2018). A suite-level review of the neutron single-crystal diffraction instruments at Oak Ridge National Laboratory. Review of Scientific Instruments, 89(9), 092802. [Link]

• Oak Ridge National Laboratory. Neutron Tutorials. [Link]

• Hordii, V., et al. (2025, November 11). Synthesis of a New Bis(1,2,4-Triazole) Derivative with Antimicrobial Activity. Chemistry, 5(4), 2384-2391. [Link]

• Oak Ridge National Laboratory. Methods and Tutorials – Single Crystal Diffraction. [Link]

• ResearchGate. (2026, March 21). Heterocyclic Surgery for Isotopic Labeling. [Link]

• ANSTO. Australian Centre for Neutron Scattering. [Link]

• ASM Digital Library. Neutron Diffraction. [Link]

• Tsuchizu, M., et al. (2009). Single-Crystal Neutron Diffraction Study of Pseudo Single Crystal Prepared from Microcrystalline Powder. Crystal Growth & Design, 9(12), 5064-5067. [Link]

• Del Vecchio, A., et al. (2018). Recent developments in heterocycle labeling with carbon isotopes. Journal of Labelled Compounds and Radiopharmaceuticals, 61(13), 988-1007. [Link]

• Paul Scherrer Institut. Neutron Powder Diffraction. [Link]

• Valdman, L. E., & Sarpong, R. (2024, September 26). Heterocyclic Surgery for Isotopic Labeling. Synpacts, 2024(10), A149-A162. [Link]

• Jorgensen, J. D. (2013). Neutron Powder Diffraction. MRS Bulletin, 18(11), 31-35. [Link]

• NIST Center for Neutron Research. (2003, January 30). Neutron Scattering Lengths and cross sections. [Link]

• Wikipedia. Neutron scattering length. [Link]

• CORE. Measurement of charge-changing cross section of neutron- rich nitrogen isotopes for determining their proton radii. [Link]

• PROMETHEUS Protocols. 15N labeling. [Link]

• Neutronsources.org. Neutron scattering tables. [Link]

• ISRES Publishing. (2021). Chemistry of 1,2,4-Triazoles in Current Science. [Link]

• Zhang, L., et al. (2009). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. RSC Advances, 9(45), 26030-26055. [Link]

• Demirbas, N., et al. (2006). Synthesis of new bis-1,2,4-triazole derivatives. Molecules, 11(6), 467-477. [Link]

• Demirbas, N., et al. (2025, October 16). Synthesis of New Bis-1,2,4-Triazole Derivatives. ResearchGate. [Link]

• Gardner, K. H., & Kay, L. E. (2006). Isotope labeling strategies for the study of high- molecular-weight proteins by solution NMR spectroscopy. Nature Protocols, 1(1), 239-248. [Link]

Sources

• 1. Neutron Diffraction | Principle, Diagram & Applications | Study.com [study.com]
• 2. Diffraction - Structural research - Techniques for ... - Neutron research - The NMI3 information portal [nmi3.eu]
• 3. fiveable.me [fiveable.me]
• 4. psi.ch [psi.ch]
• 5. Neutron scattering length - Wikipedia [en.wikipedia.org]
• 6. Neutron Powder Diffraction | MRS Bulletin | Cambridge Core [cambridge.org]
• 7. scribd.com [scribd.com]
• 8. Neutron Scattering Lengths and cross sections [ncnr.nist.gov]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 13. dl.asminternational.org [dl.asminternational.org]
• 14. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 15. iucr.org [iucr.org]
• 16. ansto.gov.au [ansto.gov.au]
• 17. Beamlines [fkf.mpg.de]
• 18. neutrons.ornl.gov [neutrons.ornl.gov]
• 19. pubs.aip.org [pubs.aip.org]
• 20. tandfonline.com [tandfonline.com]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. ansto.gov.au [ansto.gov.au]
• 23. Sample Environments | Neutron Science at ORNL [neutrons.ornl.gov]
• 24. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 25. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 26. FullProf Suite [ill.eu]
• 27. Software data evaluation / Neutronsources [neutronsources.org]
• 28. neutrons.ornl.gov [neutrons.ornl.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 Synthesis

Welcome to the Advanced Applications Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals tasked with synthesizing 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole—often abbreviated as btb in coordination chemistry ()[1] or identified as Fluconazole Impurity C in pharmaceutical profiling ()[2].

When synthesizing the 15N4-labeled variant (utilizing 1H-1,2,4-triazole-15N2 as the precursor), the primary synthetic constraint shifts from simple conversion to maximizing the atomic economy of the highly expensive isotopic starting material. This guide provides field-proven troubleshooting, mechanistic insights, and an optimized self-validating protocol to prevent isotopic waste.

Diagnostic Hub: Mechanistic Bottlenecks in Bis-Triazole Coupling

The synthesis relies on a double Ullmann-type C-N cross-coupling between 1,3-dibromobenzene and 1H-1,2,4-triazole-15N2.

The Causality of Low Yields: The first C-N coupling proceeds relatively smoothly. However, the resulting mono-substituted intermediate (1-bromo-3-(1H-1,2,4-triazol-1-yl)benzene) possesses a highly electron-withdrawing triazole ring. This inductively deactivates the remaining C-Br bond, significantly raising the activation energy required for the second oxidative addition by the Cu(I) catalyst.

Traditional protocols force this second step to completion by using a massive stoichiometric excess of triazole (up to 4.0 equivalents) and extreme heat (150 °C) ()[3]. For 15N-labeled synthesis, this brute-force approach causes unacceptable isotopic waste and thermodynamically promotes undesired N4-coordination byproducts.

Reaction pathway illustrating the sluggish second coupling step and temperature-dependent regioselectivity.

Protocol Matrix: Optimized 15N4 Synthesis

To overcome electronic deactivation without wasting 15N-triazole, the catalytic system must be upgraded. Replacing the weak N,N'-dimethylethanamine ligand with trans-N,N'-dimethylcyclohexane-1,2-diamine (DMEDA) and switching from K2CO3 to the more soluble Cs2CO3 allows the reaction to proceed at 110 °C with near-stoichiometric triazole.

Step-by-Step Methodology: High-Yield Isotopic Ullmann Coupling

Note: Self-validating checkpoints are integrated to ensure protocol integrity.

• Preparation: In a flame-dried Schlenk flask under strictly anaerobic conditions (argon), add 1,3-dibromobenzene (1.0 eq, 1.0 mmol), 1H-1,2,4-triazole-15N2 (2.1 eq, 2.1 mmol), CuI (0.1 eq, 0.1 mmol), and anhydrous Cs2CO3 (2.5 eq, 2.5 mmol).

• Solvent & Ligand Addition: Add 5 mL of anhydrous, degassed DMSO. Inject DMEDA (0.2 eq, 0.2 mmol). The solution will transition from pale yellow to deep blue/green, indicating the successful formation of the active Cu(I)-diamine complex.

• Reaction: Heat the mixture to 110 °C for 24 hours.

  • Validation Checkpoint: At 12 hours, sample 10 µL, dilute in MeCN, and run LC-MS. You should observe <5% starting material, ~30% mono-substituted intermediate (m/z ~226 for 15N2), and >60% bis-substituted product (m/z ~217 for 15N4). If the mono-substituted peak is >50%, the catalyst has deactivated (see FAQ 1).

• Workup: Cool to room temperature. Dilute with 20 mL EtOAc and filter through a pad of Celite to remove copper salts and inorganic bases.

• Extraction: Wash the organic filtrate with 5% aqueous NH4OH (3 x 15 mL) to strip residual copper, followed by a brine wash.

• Purification: Dry the organic layer over MgSO4, concentrate under reduced pressure, and purify via silica gel chromatography (DCM:MeOH 95:5) to isolate the pure 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4.

Quantitative Data Summary

Parameter	Traditional Protocol[3]	Optimized Isotopic Protocol
15N-Triazole Equivalents	4.0 eq (High Waste)	2.1 eq (High Economy)
Catalyst / Ligand	CuI / N,N'-dimethylethanamine	CuI / DMEDA
Base	K2CO3	Cs2CO3
Temperature	150 °C	110 °C
Bis-Product Yield	79% (based on Ar-Br)	>85% (based on Ar-Br)
Isotope Recovery/Utilization	<40% utilization	>80% utilization
N1,N1' Regioselectivity	~85%	>95%

FAQ & Troubleshooting Guide

Q1: Why is my reaction stalling at the mono-substituted intermediate? A1: The first triazole addition pulls electron density away from the benzene ring, increasing the activation energy required for the second Cu(I) oxidative addition. If your reaction stalls, your catalyst has likely deactivated (oxidized from active Cu(I) to inactive Cu(II)). Ensure strict anaerobic conditions (argon sparging of DMSO) and verify the physical color of your CuI (it should be white, not green/brown). Adding a sacrificial reductant like sodium ascorbate (5 mol%) can help keep copper in the active +1 oxidation state.

Q2: I am observing a mixture of isomers in my NMR. How do I prevent N4-coordination? A2: 1,2,4-triazole is an ambidentate nucleophile. While N1-alkylation is kinetically favored, extreme temperatures (≥150 °C) provide enough thermal energy to overcome the activation barrier for N4-alkylation, leading to N1,N4' and N4,N4' isomers. By utilizing the highly active CuI/DMEDA system, you can lower the reaction temperature to 110 °C. This effectively shuts down the thermodynamic N4 pathway and preserves >95% N1,N1' selectivity.

Q3: How can I efficiently recover the unreacted 15N-labeled triazole from the aqueous wash? A3: 1H-1,2,4-triazole is highly water-soluble, making standard organic extraction difficult. It can be recovered through a pH-swing continuous extraction:

• Collect all aqueous washes and acidify to pH 2 with 1M HCl. Wash with EtOAc to remove organic impurities.

• Basify the aqueous layer to pH 10 using NaOH.

• Perform a continuous liquid-liquid extraction with EtOAc for 24 hours, or extract repeatedly with a 4:1 CHCl3:Isopropanol mixture.

• Dry and concentrate the organic phase to recover the 15N-triazole as a white crystalline solid.

Diagnostic decision tree for resolving common issues in bis-triazole synthesis.

References

• Transition metal coordination complexes based on V-shaped bis-triazole ligand: syntheses, structures, and properties. Shi, X. J., et al. Polyhedron, vol. 141, 2018, pp. 87-93. URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. FLUCONAZOLE IMPURITY C | 514222-44-7 [chemicalbook.com]
• 3. FLUCONAZOLE IMPURITY C synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Overcoming Solubility Issues of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4

Welcome to the Technical Support Center. This guide is specifically designed for researchers, materials scientists, and drug development professionals working with the isotopically labeled ligand 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 . Because 15N-labeled materials are highly valuable, minimizing material loss during experimental preparation is critical. This guide provides a mechanistic understanding of the ligand's solubility behavior, validated quantitative data, step-by-step troubleshooting protocols, and a comprehensive FAQ section.

Mechanistic Grounding: The Causality of Poor Solubility

To effectively dissolve 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4, one must understand the thermodynamic and structural barriers preventing its dissolution:

• High Crystal Lattice Energy: The molecule consists of a rigid 1,3-phenylene core flanked by two planar 1,2,4-triazole rings. This flat, rigid geometry promotes highly ordered crystal packing driven by strong intermolecular π−π stacking.

• Solvent Polarity Mismatch: Nitrogen-rich heterocyclic compounds generally exhibit poor solubility in non-polar media [1]. They require highly polar, aprotic solvents to disrupt their intermolecular networks.

• Acid-Base Dynamics: The predicted pKa of the protonated triazole ring in this bis-triazole structure is approximately 2.15 [4]. Because it is a weak base, neutral conditions in protic solvents (like water or methanol) are insufficient to induce ionization, leaving the molecule in its highly lipophilic, uncharged state.

Quantitative Solubility Profile

The table below synthesizes the solubility behavior of the ligand across various common laboratory solvents.

Table 1: Solubility Matrix for 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4

Solvent	Polarity Index	Solubility at 25°C	Solubility at 60°C + Sonication	Recommended Application
DMSO	7.2	Slightly Soluble [4]	Fully Soluble	Primary stock solutions, NMR (DMSO-d6)
DMF / NMP	6.4 / 6.7	Slightly Soluble	Fully Soluble	MOF synthesis, high-temp coordination
Methanol	5.1	Very Slightly Soluble	Slightly Soluble [4]	Co-solvent / Anti-solvent for crystallization
Acetonitrile	5.8	Insoluble	Very Slightly Soluble	Ligand washing, precipitation
Dichloromethane	3.1	Insoluble	Insoluble	Do not use

Solubilization Workflows & Methodologies

Decision Matrix for Solubilization

Caption: Workflow for the systematic solubilization of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4. Max width: 760px.

Protocol A: Thermal-Acoustic Solubilization (Standard Method)

Causality: Heat provides the thermodynamic driving force to overcome the endothermic enthalpy of dissolution, while acoustic cavitation (sonication) mechanically disrupts the π−π stacked crystallites.

• Weighing: Accurately weigh the 15N4-labeled ligand into a borosilicate glass vial.

• Solvent Addition: Add anhydrous DMSO or DMF to achieve a target concentration of ≤ 10 mg/mL.

• Sonication: Place the vial in an ultrasonic bath at room temperature for 5 minutes to disperse large aggregates.

• Heating: Transfer the vial to a thermomixer or heated block set to 60°C–80°C. Incubate for 15 minutes with gentle vortexing.

• Verification: Shine a laser pointer through the vial. The absence of a Tyndall effect (scattering of light) confirms complete dissolution.

Protocol B: Acid-Modulated Dissolution (For High-Concentration Stocks)

Causality: The triazole nitrogens can act as weak bases. By introducing a strong acid (like TFA), the nitrogens become protonated. The resulting cationic charges repel each other, breaking the intermolecular stacking and drastically increasing solubility.

• Suspension: Suspend the ligand in the target solvent (e.g., a DMSO/Water mix).

• Acidification: Add Trifluoroacetic Acid (TFA) dropwise to a final concentration of 0.1% to 0.5% (v/v).

• Agitation: Vortex the solution for 2 minutes. The suspension should rapidly clear as the ligand forms a soluble salt complex.

• Caution: Only use this method if your downstream application (e.g., biological assays or specific coordination chemistry) can tolerate a low pH or the presence of trifluoroacetate counterions.

Frequently Asked Questions (Troubleshooting)

Q1: My ligand completely dissolved at 70°C, but it precipitates immediately when the solution cools down to room temperature. How do I prevent this? A: This is a classic thermodynamic limitation; the solubility drops sharply as thermal kinetic energy decreases. To prevent the ligand from "crashing out," you must maintain the solution on a heated block (e.g., 50°C) during transfer steps. Alternatively, if your protocol allows, dilute the warm stock solution into a larger volume of your secondary solvent before it cools, ensuring the final concentration remains below the room-temperature solubility limit.

Q2: Can I use Methanol or Ethanol to dissolve this 15N4-labeled ligand? A: It is highly discouraged as a primary solvent. While some simple 1,2,4-triazole derivatives show solubility in polar protic solvents, the rigid bis-triazole structure of this specific ligand restricts it [1]. In methanol, it will only form a slightly soluble suspension even after prolonged sonication [4]. Use DMSO or DMF as the primary solvent, and reserve methanol strictly as an anti-solvent for recrystallization.

Q3: Does the 15N4 isotopic labeling negatively affect the solubility compared to the unlabeled compound? A: No. The substitution of 14N with 15N increases the molecular weight slightly and alters vibrational frequencies (observable via IR/Raman) and NMR chemical shifts. However, the thermodynamic solubility product ( Ksp​ ) and intermolecular forces remain virtually identical to the unlabeled 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole.

Q4: I am synthesizing a Nitrogen-Rich Metal-Organic Framework (MOF). The ligand won't dissolve in the DMF/Water mixture before adding the metal salt. What should I do? A: Nitrogen-rich energetic MOF ligands frequently exhibit this behavior due to their high stability and density [5]. Do not force complete dissolution before adding the metal. Instead, utilize an in situ complexation strategy:

• Leave the ligand as a fine suspension in the DMF/Water mixture.

• Add your metal salt (e.g., Zn(NO3)2 or CuCl2).

• As the small fraction of dissolved ligand reacts with the metal to form the MOF, Le Chatelier's principle will continuously drive the remaining solid ligand to dissolve and react. Solvothermal conditions (e.g., 120°C in a Teflon-lined autoclave) will provide the necessary heat and pressure to complete the reaction.

References

• Exploring potential of 1, 2, 4-triazole: a brief review. SciSpace. Available at:[Link]

• (Bis(1,2,4-triazol-1-yl)methane)silver(I) Phosphino Complexes: Structures and Spectroscopic Properties of Mixed-Ligand Coordination Polymers. Inorganic Chemistry (ACS). Available at: [Link]

• Constructing Strategies and Applications of Nitrogen-Rich Energetic Metal–Organic Framework Materials. MDPI. Available at: [Link]

Technical Support Center: 15N NMR Relaxation Optimization for 15N4-Bis-Triazole Ligands

Welcome to the Advanced NMR Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers, structural biologists, and drug development professionals optimize 15 N NMR relaxation measurements ( T1​ , T2​ , and heteronuclear NOE) specifically for 15 N 4​ -labeled bis-triazole ligands.

Bis-triazoles present unique spectroscopic challenges. Depending on their tautomeric state and substitution patterns, some nitrogens in the triazole ring lack directly attached protons. This fundamentally alters their relaxation pathways, shifting the dominance from dipole-dipole interactions to Chemical Shift Anisotropy (CSA)[1]. The following guides, FAQs, and self-validating protocols are engineered to help you extract accurate kinetic and thermodynamic data while avoiding common systematic errors.

Experimental Workflow

15N NMR Relaxation Optimization Workflow for Bis-Triazole Ligands.

Frequently Asked Questions (FAQs)

Q: Why do the non-protonated nitrogens in my 15 N 4​ -bis-triazole exhibit unusually long T1​ relaxation times? A: Causality dictates that NMR relaxation requires a fluctuating magnetic field. For protonated amides, the strong one-bond 1 H- 15 N dipole-dipole interaction drives efficient relaxation[2]. However, non-protonated nitrogens in the bis-triazole bridge lack this mechanism. Their relaxation is primarily driven by Chemical Shift Anisotropy (CSA) and weaker, long-range dipolar interactions[1]. Consequently, T1​ can extend to several seconds. Optimization: You must extend your recycle delay ( d1​ ) to at least 5×T1​ to allow complete recovery of Zeeman magnetization; otherwise, you will systematically underestimate T1​ due to steady-state signal depletion.

Q: How do I prevent water saturation from skewing my T1​ measurements? A: During the variable relaxation delay ( T ) in T1​ experiments, cross-correlated relaxation (CC) is typically suppressed by a train of 180° proton pulses. If these pulses are non-selective, they will saturate water and aliphatic protons. This saturation transfers to your ligand via chemical exchange or spin diffusion, artificially shortening the apparent T1​ [3]. Optimization: Use cosine-modulated IBURP-2 pulses or water-flip-back schemes to maintain water magnetization on the +z axis throughout the relaxation delay[3].

Q: Should I use TROSY for my bis-triazole ligand? A: If the ligand is unbound and tumbling rapidly in solution (extreme narrowing limit), TROSY provides no benefit and will actually reduce sensitivity. However, if your bis-triazole is bound to a large protein target (>25 kDa), the transverse relaxation rate ( R2​ ) increases dramatically. In this bound state, applying TROSY-based pulse schemes will select the slowly relaxing multiplet component, significantly improving spectral resolution and mitigating systematic errors in perdeuterated systems[4].

Troubleshooting Guide

Issue: Severe Signal Decay or Line Broadening in T2​ Experiments Causality: Rapid T2​ decay (line broadening) in small ligands is rarely due to global tumbling. It is typically caused by either μs−ms conformational exchange ( Rex​ ) — such as tautomerization or rotameric exchange around the bis-triazole bridge — or non-specific aggregation. Resolution:

• Test for Aggregation: Dilute the sample or slightly increase the temperature. If the line width sharpens significantly, aggregation is the culprit.

• Test for Chemical Exchange: Perform a Carr-Purcell-Meiboom-Gill (CPMG) relaxation dispersion experiment. Array the CPMG pulse spacing ( νCPMG​ ) from 50 Hz to 1000 Hz[5]. If the apparent R2​ decreases at higher CPMG frequencies, the broadening is due to chemical exchange.

Diagnostic logic for resolving T2 line broadening in 15N NMR.

Issue: Inconsistent or Negative 15 N-{ 1 H} NOE Values Causality: Heteronuclear NOE is highly sensitive to the molecular correlation time ( τc​ ). Small, highly flexible, unbound bis-triazoles tumble rapidly ( ωτc​≪1 ), which physically results in negative NOE values. Alternatively, near-zero values can result from incomplete proton saturation. Resolution: Ensure the proton saturation time is sufficient (typically 3–5 seconds, which is >5×T1H​ ). Validate saturation by comparing a 1D 1 H spectrum with and without the saturation pulse train; the amide/aromatic protons should be completely nulled.

Step-by-Step Experimental Protocol

This methodology ensures a self-validating system for acquiring high-fidelity relaxation data.

Step 1: Sample Preparation & Thermal Equilibration

• Prepare 1–3 mM of the 15 N 4​ -labeled bis-triazole in a suitable deuterated solvent (e.g., DMSO- d6​ or D 2​ O buffer).

• Filter the sample to remove paramagnetic impurities (dust/metal shavings) which provide an alternative, uncontrolled relaxation pathway.

• Insert into the spectrometer and allow at least 15 minutes for strict thermal equilibration.

Step 2: Self-Validating Pulse Calibration

• Causality: Miscalibrated pulses introduce severe artifacts in CPMG trains and inversion recovery sequences[5].

• Action: Calibrate the 1 H and 15 N 90° pulse lengths directly on your sample at the experimental temperature.

• Validation: Run the first increment of a 1 H- 15 N HSQC, but switch the first 15 N 90° INEPT pulse to a 180° pulse. A perfectly calibrated system will yield a spectral null[5]. Adjust power until the signal is completely suppressed.

Step 3: T1​ (Longitudinal) Relaxation Acquisition

• Set up an interleaved pseudo-3D or 2D experiment to mitigate spectrometer drift over time.

• Array the relaxation delay from 10 ms up to 3000 ms (extend up to 5000 ms for non-protonated triazole nitrogens).

• Set the recycle delay ( d1​ ) to ≥5 seconds.

Step 4: T2​ (Transverse) Relaxation Acquisition

• Array the CPMG decay from 10 ms to 250 ms.

• Critical: Implement temperature compensation blocks in your pulse sequence. The CPMG train deposits significant RF power into the sample; keeping the duty cycle constant across all variable delays prevents differential sample heating[6].

Step 5: 15 N-{ 1 H} NOE Acquisition

• Acquire two interleaved spectra: a saturated experiment (with 3–5 seconds of 1 H saturation) and a reference experiment (with a 3–5 second relaxation delay without saturation).

Quantitative Reference Data

Use this table to benchmark your experimental parameters. Values will shift based on magnetic field strength ( B0​ ) and solvent viscosity.

Parameter	Unbound Bis-Triazole (Fast Tumbling)	Protein-Bound Bis-Triazole (Slow Tumbling)	Optimization Target
15 N T1​	1.5 – 4.0 s	0.8 – 1.5 s	Set d1​>5×T1​
15 N T2​	100 – 300 ms	20 – 60 ms	Array delays up to 1.5×T2​
15 N-{ 1 H} NOE	-3.0 to 0.1	0.6 – 0.85	Saturation time > 3 s
CPMG νCPMG​	500 Hz	50 – 1000 Hz (Arrayed)	Adjust to quench Rex​

References

• Title: An optimized method for 15N R1 relaxation rate measurements in non-deuterated proteins Source: nih.gov URL: [Link]

• Title: 15N RELAXATION Source: northwestern.edu URL: [Link]

• Title: 15N T1/T2/NOE HSQC Relaxation Experiments Source: nysbc.org URL: [Link]

• Title: (Instructions) 15N CPMG relaxation dispersion for the investigation of protein conformational dynamics on the µs-ms time Source: iastate.edu URL: [Link]

• Title: Measurement of 15N relaxation rates in perdeuterated proteins by TROSY-based methods Source: nih.gov URL: [Link]

• Title: 15N Relaxation Measurements Source: rutgers.edu URL: [Link]

• Title: Skeletal Editing of Energetic Materials: Acid-Catalyzed One-Step Synthesis of Bridged Triazoles as High-Energy-Density Materials via the Nef Reaction Source: acs.org URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 15N RELAXATION [imserc.northwestern.edu]
• 3. An optimized method for 15N R1 relaxation rate measurements in non-deuterated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Measurement of 15N relaxation rates in perdeuterated proteins by TROSY-based methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DSpace [dr.lib.iastate.edu]
• 6. 15N Relaxation Measurements [chem.rutgers.edu]

Technical Support Center: Maintaining Isotopic Integrity of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-¹⁵N₄

This technical support guide is designed for researchers, scientists, and drug development professionals working with ¹⁵N-labeled 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole. The objective is to provide in-depth troubleshooting advice and practical solutions to prevent isotopic exchange during chemical reactions. This guide is structured to address common issues in a direct question-and-answer format, grounded in established scientific principles.

I. Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the stability and handling of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-¹⁵N₄.

Q1: How stable is the ¹⁵N label on the 1,2,4-triazole rings?

A1: The 1,2,4-triazole ring is an aromatic heterocycle, which imparts significant stability to the overall structure.[1] Generally, the ¹⁵N atoms incorporated into the ring are not labile. However, the exocyclic N-H protons on the triazole rings can undergo exchange with protons from the solvent or other reagents. This proton exchange is the primary pathway for potential isotopic scrambling if not properly controlled. Under neutral to mildly acidic or basic conditions and at moderate temperatures, the covalent framework of the triazole ring is robust and resistant to cleavage.[2]

Q2: What is the most common mechanism for isotopic exchange in my ¹⁵N₄-labeled bis-triazole?

A2: The most prevalent mechanism for isotopic exchange is through protonation and deprotonation of the triazole ring nitrogens.[3] The 1,2,4-triazole ring has both acidic and basic properties.[4] In the presence of acidic or basic species, or in protic solvents, the N-H proton can be abstracted and replaced by a proton (or deuteron) from the surrounding medium. This process, if repeated, can lead to a dilution of the ¹⁵N enrichment at the proton-bearing nitrogen.

Q3: Can the reaction conditions for synthesizing the bis-triazole compound affect the isotopic label?

A3: Yes, the conditions used during the synthesis of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole can be a source of isotopic exchange if not carefully managed. For instance, many syntheses of 1,2,4-triazoles involve high temperatures and the use of acidic or basic catalysts, which can facilitate proton exchange.[5][6] It is crucial to use aprotic solvents and minimize exposure to exchangeable protons, especially at elevated temperatures.

Q4: How can I confirm the isotopic integrity of my compound after a reaction?

A4: The two primary methods for verifying the isotopic enrichment of your ¹⁵N₄-labeled bis-triazole are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. High-resolution mass spectrometry can precisely determine the molecular weight and the isotopic distribution of your compound, allowing for the quantification of ¹⁵N incorporation.[7] ¹⁵N NMR spectroscopy, or more commonly ¹H-¹⁵N heteronuclear correlation spectroscopy (like HMBC), can provide direct evidence of the ¹⁵N labeling pattern and help identify any isotopic scrambling.[8][9]

II. Troubleshooting Guide: Preventing Isotopic Exchange

This guide is designed in a problem-and-solution format to address specific experimental challenges that may lead to the loss of isotopic enrichment.

Problem 1: Significant loss of ¹⁵N enrichment detected by Mass Spectrometry after a reaction.

Potential Cause A: Acidic or Basic Reaction Conditions

• Explanation: The presence of strong acids or bases can catalyze proton exchange on the triazole ring.[1] The pKa of the 1,2,4-triazolium ion is approximately 2.45, and the pKa of the neutral triazole is around 10.26, indicating its amphoteric nature.[3]

• Troubleshooting Steps:

  • pH Neutralization: If possible, adjust the reaction pH to be as close to neutral as is compatible with your desired transformation.

  • Use of Non-ionic Bases: If a base is required, consider using a non-ionic, sterically hindered base (e.g., proton sponge) to minimize direct proton abstraction from the triazole ring.

  • Aprotic Conditions: Whenever feasible, conduct reactions in aprotic solvents (e.g., THF, Dioxane, Toluene) to reduce the concentration of exchangeable protons.

  • Buffer Selection: If an aqueous or protic solvent system is unavoidable, use a buffer system to maintain a stable pH within a safe range (ideally pH 4-8).

Potential Cause B: High Reaction Temperatures

• Explanation: Elevated temperatures can increase the rate of proton exchange and may also promote side reactions, including potential ring-opening and closing pathways that could lead to isotopic scrambling.[10] While 1,2,4-triazoles are thermally stable, the combination of high heat and reactive species can compromise isotopic integrity.[11]

• Troubleshooting Steps:

  • Lower Reaction Temperature: Investigate if the reaction can proceed at a lower temperature, even if it requires a longer reaction time.

  • Catalyst Optimization: Explore the use of more active catalysts that can promote the desired reaction at milder temperatures.

  • Microwave Synthesis: For some reactions, microwave irradiation can provide rapid heating and shorter reaction times, potentially minimizing the duration of exposure to conditions that favor isotopic exchange.[5]

Potential Cause C: Protic Solvents

• Explanation: Protic solvents (e.g., water, methanol, ethanol) are a direct source of exchangeable protons that can dilute the ¹⁵N label on your compound.[12]

• Troubleshooting Steps:

  • Solvent Substitution: Replace protic solvents with aprotic alternatives. The choice of aprotic solvent should be guided by the solubility of your reactants and the requirements of your reaction chemistry.

  • Use of Deuterated Solvents: In small-scale or mechanistic studies where a protic solvent is necessary, consider using a deuterated solvent (e.g., D₂O, MeOD). This will not prevent exchange, but it will replace the ¹⁵N-H with a ¹⁵N-D, which can be monitored by NMR and MS, and avoids the introduction of ¹⁴N-H.

  • Solvent Drying: Ensure that any aprotic solvents used are rigorously dried to remove trace amounts of water.

Table 1: Influence of Reaction Parameters on Isotopic Exchange Risk

Parameter	Low Risk	Moderate Risk	High Risk	Mitigation Strategy
pH	6-8	4-6 or 8-10	< 4 or > 10	Use of buffers; employ non-ionic bases.
Temperature	< 50 °C	50-100 °C	> 100 °C	Optimize catalysts for lower temperatures; use microwave synthesis for shorter reaction times.
Solvent	Aprotic (Toluene, THF, Dioxane)	Polar Aprotic (DMF, DMSO)	Protic (Water, Methanol, Ethanol)	Substitute with aprotic solvents; ensure rigorous drying of solvents.

Problem 2: Broad or complex signals in the ¹H or ¹⁵N NMR spectrum, suggesting multiple isotopic species.

Potential Cause: Tautomerism and Slow Proton Exchange

• Explanation: 1,2,4-triazoles can exist as different tautomers due to the migration of the N-H proton.[8] If the rate of this proton exchange is on the same timescale as the NMR experiment, it can lead to broadened signals. This indicates that the proton is labile and susceptible to exchange.

• Troubleshooting and Analytical Workflow:

  • Variable Temperature NMR: Acquire NMR spectra at different temperatures. Lowering the temperature may slow down the exchange rate, potentially allowing for the resolution of distinct signals for the different tautomers. Conversely, increasing the temperature may coalesce the signals into a single, sharp peak, indicating rapid exchange.

  • Solvent Effects: Acquire NMR spectra in different deuterated solvents (e.g., CDCl₃ vs. DMSO-d₆). A change in solvent can alter the tautomeric equilibrium and the rate of proton exchange.

  • ¹H-¹⁵N HMBC: A ¹H-¹⁵N Heteronuclear Multiple Bond Correlation (HMBC) experiment is a powerful tool to confirm the location of ¹⁵N labels and can help to identify different tautomeric forms or the presence of isotopically scrambled species.[8]

Caption: Tautomeric equilibria in the 1,2,4-triazole ring.

III. Experimental Protocols

This section provides a general protocol for reactions involving 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-¹⁵N₄, with a focus on preserving isotopic integrity, and a method for its synthesis.

Protocol 1: General Procedure for Reactions with ¹⁵N₄-labeled Bis-Triazole

• Reagent and Solvent Preparation:

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., Argon or Nitrogen).

  • Use anhydrous, aprotic solvents. If a polar aprotic solvent like DMF or DMSO is necessary, use a freshly opened bottle or a recently dried aliquot.

  • If a base is required, opt for a non-nucleophilic, aprotic base such as DBU or a sterically hindered amine.

• Reaction Setup:

  • To a solution of your reactant in the chosen anhydrous aprotic solvent under an inert atmosphere, add the 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-¹⁵N₄.

  • If a base or other reagents are needed, add them sequentially.

  • Maintain the reaction at the lowest effective temperature. Monitor the reaction progress by a suitable method (e.g., TLC, LC-MS).

• Work-up and Purification:

  • Upon completion, quench the reaction with a minimal amount of a non-protic reagent if necessary.

  • For extraction, use anhydrous organic solvents and wash with brine rather than pure water to minimize contact with exchangeable protons.

  • Dry the organic layer thoroughly with a drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Purify the product using column chromatography with anhydrous solvents.

Protocol 2: Synthesis of 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-¹⁵N₄

This protocol is adapted from known procedures for the synthesis of similar bis-triazole compounds and should be optimized for specific laboratory conditions.[6][13][14]

• Formation of the Bis-amidrazone:

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve m-phenylenedihydrazine dihydrochloride in anhydrous ethanol.

  • Add triethylamine (2.2 equivalents) and stir for 30 minutes at room temperature.

  • Add a ¹⁵N-labeled nitrile (e.g., ¹⁵N-acetonitrile, 2.2 equivalents) and a catalytic amount of a Lewis acid (optional, to be chosen based on nitrile reactivity).

  • Heat the reaction mixture to reflux and monitor by TLC until the starting materials are consumed.

  • Cool the reaction mixture and remove the solvent under reduced pressure.

• Cyclization to the Bis-triazole:

  • To the crude bis-amidrazone, add an excess of triethyl orthoformate.

  • Heat the mixture to reflux for several hours. The progress of the cyclization can be monitored by LC-MS.

  • After completion, cool the reaction mixture and remove the excess triethyl orthoformate under vacuum.

  • Purify the resulting solid by recrystallization from a suitable solvent system (e.g., ethanol/water, taking care to minimize exposure to water) or by column chromatography using anhydrous eluents.

Caption: Synthetic workflow for 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-¹⁵N₄.

IV. References

• Abdelli, A., Azzouni, S., Plais, R., Gaucher, A., Efrit, M.L., Prim, D. (2021). Recent advances in the chemistry of 1,2,4-triazoles: synthesis, reactivity and biological activities. Tetrahedron Letters, 86, 153518.

• Biodegradation mechanism of 1H-1,2,4-triazole by a newly isolated strain Shinella sp. NJUST26. (2016). PubMed. [Link]

• Exploring the Fascinating World of 1,2,4-Triazoles: Properties, Synthesis, and Reactivity. (2022). GuideChem.

• STUDY OF THE PROTONATION OF 1, 2, 4-TRIAZOLE. DFT CALCULATIONS. (2025). Publisher.

• Bartholomew, G. L., Kraus, S. L., Karas, L. J., et al. (2023). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. ChemRxiv. [Link]

• Can benchtop NMR detect 15N at natural abundance? (2024). Magritek. [Link]

• Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. (2024). ACS Publications. [Link]

• Synthesis of a New Bis(1,2,4-Triazole) Derivative with Antimicrobial Activity. (2025). MDPI. [Link]

• Nitrogen NMR. University Website.

• Effects of nitrate reduction on the biotransformation of 1H-1,2,4-triazole: Mechanism and community evolution. (2024). PubMed. [Link]

• Using 15N-Metabolic Labeling for Quantitative Proteomic Analyses. (2016). PubMed. [Link]

• Nitrogen-15 nuclear magnetic resonance spectroscopy. Wikipedia.

• Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials. (2020). The Journal of Physical Chemistry A.

• Thermal decomposition mechanisms of nitro-1,2,4-triazoles: A theoretical study. Journal.

• Exploring Solvent Effects on the Proton Transfer Processes of Selected Benzoxazole Derivatives by Femtosecond Time-Resolved Fluorescence and Transient Absorption Spectroscopies. (2022). ACS Publications. [Link]

• Selective 15N-Labeling and Analysis of 13C−15N J Couplings as an Effective Tool for Studying the Structure and Azide−Tetrazole Equilibrium in a Series of Tetrazolo[1,5-b][2][3][15]triazines and Tetrazolo[1,5-a]pyrimidines. (2010). The Journal of Organic Chemistry. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). PMC. [Link]

• 15N Labeled Compounds. (2024). Isotope Science / Alfa Chemistry. [Link]

• Exploring Solvent Effects on the Proton Transfer Processes of Selected Benzoxazole Derivatives by Femtosecond Time-Resolved Fluorescence and Transient Absorption Spectroscopies. (2022). PMC. [Link]

• synthesis of 1,2,4 triazole compounds. ISRES.

• Synthesis of 1H-1,2,4-triazoles. Organic Chemistry Portal. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers.

• 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. ChemRxiv.

• Nitrogen-Containing Heterocycles' Interaction with Ru Dye in Dye-Sensitized Solar Cells. (2009). ACS Publications. [Link]

Sources

• 1. Frontiers | Application of Parallel Reaction Monitoring in 15N Labeled Samples for Quantification [frontiersin.org]
• 2. Biodegradation mechanism of 1H-1,2,4-triazole by a newly isolated strain Shinella sp. NJUST26 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 15N isotopic labelling for in-cell protein studies by NMR spectroscopy and single-cell IR synchrotron radiation FTIR microscopy: a correlative study - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. magritek.com [magritek.com]
• 9. Nitrogen-15 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 10. 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sci-Hub. Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials / The Journal of Physical Chemistry A, 2020 [sci-hub.box]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. isres.org [isres.org]
• 15. pubs.acs.org [pubs.acs.org]

Signal-to-noise ratio optimization in 15N SSNMR of labeled MOFs

Welcome to the Advanced Technical Support Center for Solid-State NMR (SSNMR). This guide is specifically engineered for researchers and drug development professionals dealing with the notorious sensitivity challenges of 15 N SSNMR in Metal-Organic Frameworks (MOFs).

Because 15 N suffers from a low gyromagnetic ratio ( γ ) and long longitudinal relaxation times ( T1​ ), optimizing the Signal-to-Noise Ratio (SNR) requires a precise understanding of spin dynamics, framework rigidity, and polarization transfer mechanisms.

Diagnostic Decision Matrix

Before adjusting your spectrometer parameters, consult the decision tree below to identify the fundamental physical barrier limiting your 15 N SNR.

Decision matrix for diagnosing and resolving low 15N SNR in MOF samples.

Troubleshooting & FAQs: The Physics of SNR Optimization

Q1: My 15 N CP-MAS signal is barely distinguishable from noise, even though I used 15 N-enriched linkers. Why is the Cross-Polarization (CP) failing? A1: The causality of poor 1 H- 15 N CP in MOFs usually stems from two factors: excessive framework rigidity leading to inefficient spin diffusion, or a severe Hartmann-Hahn mismatch induced by fast Magic Angle Spinning (MAS). In highly rigid MOFs like UiO-66, the 1 H- 1 H homonuclear dipolar network can be sparse[1]. Fast MAS further modulates the dipolar coupling, breaking the continuous energy transfer between the 1 H and 15 N spin baths. Solution: Implement a ramped-amplitude CP (RAMP-CP) sequence on the 1 H channel. This broadens the Hartmann-Hahn matching profile, compensating for MAS-induced signal modulation. Additionally, verify your 1 H T1​ relaxation time. If T1​ is excessively long, your recycle delay ( D1​ ) might be too short, leading to saturation. D1​ must be at least 1.3×T1​ .

Q2: How do I overcome extreme line broadening and signal loss in MOFs with paramagnetic nodes (e.g., Cu-BTC, MIL-100(Fe))? A2: Paramagnetic centers (unpaired electrons) cause rapid nuclear relaxation (ultra-short T1​ / T2​ ) and massive inhomogeneous line broadening via Fermi-contact and pseudocontact shifts. The 15 N nuclei near these nodes relax faster than the CP transfer can occur. Solution: Abandon standard CP-MAS. Instead, use direct-excitation 15 N Hahn-echo or spin-echo pulse sequences synchronized with the rotor. Ultrafast MAS (>60 kHz) is critical here to mechanically average the strong electron-nuclear dipolar couplings[1].

Q3: We have a very low-yield functionalized MOF and cannot pack a full 3.2mm rotor. Can Dynamic Nuclear Polarization (DNP) rescue our SNR? A3: Yes. DNP Surface Enhanced NMR Spectroscopy (DNP-SENS) is highly effective for MOFs. By impregnating the MOF with a biradical solution and irradiating with microwaves at cryogenic temperatures (~100 K), polarization transfers from the highly polarized unpaired electrons to the 1 H network, and then to 15 N via CP[2]. Because the gyromagnetic ratio of the electron is ~6500 times that of 15 N, DNP can provide signal enhancements ( ϵ ) of 10 to >100, translating to experimental time savings of up to 4 orders of magnitude[3].

Mechanistic pathway of Dynamic Nuclear Polarization (DNP) transfer to 15N nuclei.

Step-by-Step Methodologies

Workflow 1: Optimizing 1 H- 15 N CP-MAS Contact Time ( tCT​ )

Context: Finding the optimal contact time is critical because 15 N signal builds up via 1 H- 15 N dipolar coupling ( TIS​ ) but simultaneously decays via rotating-frame spin-lattice relaxation ( T1ρ​ )[4].

• Setup Hartmann-Hahn Match: Set the 1 H RF field to ~50 kHz. Adjust the 15 N RF field to match the condition ω1H​=ω15N​±ωr​ (where ωr​ is the MAS rate).

• Variable Contact Time Experiment: Array the tCT​ parameter from 0.1 ms to 10.0 ms in 0.5 ms increments.

• Data Fitting: Plot the 15 N peak integral vs. tCT​ . Fit the curve to the classical I-S spin thermodynamics equation to extract TIS​ and T1ρ​ .

• Implementation: Select the tCT​ that yields the maximum signal. Rigid MOF linkers typically optimize at 1–3 ms, whereas highly mobile pendant amines require shorter contact times due to motional averaging of the dipolar coupling[4].

Workflow 2: DNP-SENS Preparation for 15 N-Labeled MOFs

Context: Proper sample formulation is the sole determinant of DNP success. The radical must enter the pores without destroying the MOF structure[5].

• Sample Activation: Heat the MOF under vacuum (e.g., 120°C for 12h) to evacuate guest molecules from pores, ensuring the radical solution can penetrate fully.

• Radical Formulation: Prepare a 10–15 mM solution of a polarizing agent (e.g., TEKPol or AMUPol) in an appropriate glass-forming solvent (e.g., 1,1,2,2-tetrachloroethane (TCE) for hydrophobic pores, or glycerol/D 2​ O/H 2​ O for hydrophilic pores).

• Incipient Wetness Impregnation: Add the radical solution to the MOF powder dropwise. Use a volume exactly equal to the total pore volume of the MOF sample to prevent excess bulk solvent from diluting the filling factor.

• Packing and Freezing: Pack the wet paste into a sapphire or zirconia DNP rotor. Insert into the DNP probe and cool to ~100 K under MAS to form a homogeneous solvent glass.

• Microwave Optimization: Sweep the magnetic field to find the optimal positive enhancement maximum for the cross-effect, then acquire the 1 H- 15 N DNP-SENS spectrum[5].

Quantitative Data Summary

Optimization Technique	Typical SNR Enhancement ( ϵ )	Sample Volume Required	Hardware Requirements	Best Use Case
RAMP-CP MAS	2x – 5x	30 – 100 mg (3.2mm or 4mm rotor)	Standard solid-state NMR probe	Highly rigid, diamagnetic MOFs with long T1​ relaxation.
Ultrafast MAS (>60 kHz)	3x – 10x (via line narrowing)	< 5 mg (0.7mm to 1.3mm rotor)	Ultrafast MAS probe	Paramagnetic MOFs (e.g., Cu, Fe nodes) suffering from extreme line broadening.
DNP-SENS	10x – 150x	10 – 30 mg (3.2mm sapphire rotor)	Gyrotron, Cryogenic MAS probe (~100 K)	Low-yield functionalized MOFs, surface-grafted amines, or natural abundance 15 N[5].

References

• Kobayashi, T., Perras, F. A., Slowing, I. I., Sadow, A. D., & Pruski, M. (2015). Dynamic Nuclear Polarization Solid-State NMR in Heterogeneous Catalysis Research. ACS Catalysis.[Link]

• Lee, D., et al. (2020). Molecular Level Characterization of the Structure and Interactions in a Peptide-Functionalized Metal-Organic Frameworks. Infoscience EPFL.[Link]

• Moore, J. M., et al. (2017). 15N Solid State NMR Spectroscopic Study of Surface Amine Groups for Carbon Capture: 3-Aminopropylsilyl Grafted to SBA-15 Mesoporous Silica. Environmental Science & Technology.[Link]

• Devautour-Vinot, S., et al. (2012). Structure and Dynamics of the Functionalized MOF Type UiO-66(Zr): NMR and Dielectric Relaxation Spectroscopies Coupled with DFT Calculations. The Journal of Physical Chemistry C.[Link]

Sources

• 1. vincentguillerm.wordpress.com [vincentguillerm.wordpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. osti.gov [osti.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. infoscience.epfl.ch [infoscience.epfl.ch]

Reference Data & Comparative Studies

1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 vs unlabeled ligand NMR spectra

Title: Comprehensive NMR Comparison Guide: 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 vs. Unlabeled Ligand

Introduction & Analytical Context

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of elucidating complex nitrogen-rich heterocycles. The molecule 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole (also known as 1,3-bis(1,2,4-triazol-1-yl)benzene) is a prime example. It is extensively utilized as a bridging scaffold in the synthesis of binuclear transition metal complexes (e.g., Ag(I), Ru(II), and Ir(III) architectures)[1][2]. Furthermore, it is a critical reference standard and a recognized impurity in the pharmaceutical manufacturing of triazole-based antifungals such as fluconazole[3].

Historically, mapping the nitrogen environments of such triazoles at natural abundance required exhaustive 1 H- 15 N gradient-selected HMBC (gs-HMBC) experiments[4]. To bypass these limitations, the selectively labeled 15N4 isotopologue (CAS: 1329836-75-0) was developed. This guide objectively compares the NMR spectral performance of the unlabeled ligand against its 15N4-labeled counterpart, detailing the causality behind the spectral shifts and providing a self-validating protocol for your own laboratory workflows.

The Causality of Isotopic Labeling: Spin Physics

To understand the spectral differences, we must first look at the nuclear spin properties that dictate the experimental outcomes:

• Unlabeled Ligand ( 14 N): Natural nitrogen is 99.6% 14 N, which possesses a nuclear spin of I=1 . This quadrupolar nature causes rapid nuclear relaxation, which broadens the NMR signals of adjacent protons and carbons, effectively masking fine scalar coupling ( J -coupling) information.

• 15N4 Labeled Ligand ( 15 N): The 15 N isotope has a spin of I=1/2 . By enriching the triazole rings (typically at the N2 and N4 positions originating from labeled hydrazine precursors), we eliminate quadrupolar broadening. This reveals sharp, highly diagnostic nJ1H−15N​ and nJ13C−15N​ scalar couplings, transforming the NMR spectrum into a precise map of the molecule's electronic environment.

Objective Spectral Comparison

H NMR Performance

In the unlabeled ligand , the triazole protons (H3 and H5) appear as distinct, slightly broadened singlets in the downfield aromatic region (typically ~8.2 ppm and ~9.0 ppm, depending on the solvent). The lack of splitting is due to the rapid quadrupolar relaxation of the adjacent 14 N atoms. In the 15N4-labeled ligand , these singlets transform dramatically. Because the H3 and H5 protons are now adjacent to spin-1/2 15 N nuclei, their signals are split via scalar coupling. H3 (flanked by N2 and N4) typically appears as a doublet of doublets or a pseudo-triplet ( 2J1H−15N​≈10−15 Hz), while H5 splits into a distinct doublet.

C NMR Performance

Similarly, the unlabeled C3 and C5 carbons appear as sharp singlets. In the 15N4 spectrum, the 1J13C−15N​ couplings (typically 15–20 Hz) split the C3 and C5 signals into multiplets. This direct carbon-nitrogen coupling is invaluable for confirming the structural integrity of the triazole ring without relying on indirect proton correlations.

N NMR Performance

Acquiring a 1D 15 N spectrum of the unlabeled compound is highly impractical due to the 0.37% natural abundance; researchers must rely on 2D HMBC experiments that can take 4 to 12 hours[4]. Conversely, the 15N4 compound allows for direct 1D 15 N observation in a matter of minutes, yielding sharp, high-intensity peaks for the labeled positions.

Quantitative Data Summary

The following table summarizes the expected spectral parameters, providing a quick-reference benchmark for structural validation.

NMR Parameter	Unlabeled Ligand	15N4 Labeled Ligand	Mechanistic Cause
1 H (H3, H5)	Broadened Singlets	Doublets / Multiplets	2J1H−15N​ and 3J1H−15N​ scalar coupling (~10-15 Hz)
13 C (C3, C5)	Singlets	Doublets / Multiplets	1J13C−15N​ scalar coupling (~15-20 Hz)
15 N (N2, N4)	Undetectable in standard 1D	Sharp, high-intensity peaks	100% enrichment of the I=1/2 spin system
2D 1 H- 15 N HMBC	Required for detection (Hours)	Rapid acquisition (Minutes)	High isotopic abundance allows for fewer scans per increment

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your data, every NMR workflow must be self-validating. The following protocol includes internal checks to verify labeling efficiency before committing to lengthy multidimensional experiments.

Step 1: Sample Preparation

• Dissolve 5–10 mg of the 15N4 ligand (or 20–30 mg of the unlabeled ligand) in 0.6 mL of DMSO- d6​ (99.8% D).

• Add 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference for 1 H and 13 C.

• Transfer to a high-quality 5 mm NMR tube, ensuring no particulates are suspended.

Step 2: 1 H Integration Check (The Validation Step)

• Acquire a standard 1D 1 H spectrum (16 scans, 2.0 s relaxation delay).

• Self-Validation: Integrate the phenylene core protons (which remain unaffected by the label) and set this as the baseline. Next, integrate the split multiplets of the triazole H3/H5 protons.

• Causality: If the integration of the multiplets matches the core exactly, your sample is 100% labeled. If a residual central singlet is observed within the multiplet, it indicates incomplete isotopic enrichment (the presence of 14 N). Do not proceed to 2D analysis until this purity is confirmed.

Step 3: 1D 15 N Acquisition with Inverse Gated Decoupling

• Set up a 1D 15 N experiment.

• Critical Parameter: Use Inverse Gated Decoupling.

• Causality: Unlike 13 C, the 15 N nucleus possesses a negative gyromagnetic ratio ( γ ). If standard continuous 1 H decoupling is applied during the relaxation delay, the Nuclear Overhauser Effect (NOE) will transfer negative magnetization, potentially nulling the 15 N signal entirely. Inverse gated decoupling turns the decoupler on only during acquisition, collapsing the multiplets into sharp singlets while preventing NOE signal loss.

Step 4: 2D Correlation (HSQC / HMBC)

• For the 15N4 sample, acquire a 1 H- 15 N HSQC (optimized for 1JNH​≈90 Hz if N-H tautomers are present) or HMBC (optimized for nJNH​≈10 Hz).

• Due to the enrichment, reduce the number of scans per increment to 2 (down from the 32+ required for unlabeled samples), completing the 2D map in under 15 minutes.

Workflow and Magnetization Visualization

To conceptualize the experimental design and the physics of the data acquisition, refer to the following logic diagrams.

Caption: Experimental workflow for comparative NMR analysis of isotopic ligands.

Caption: Magnetization transfer pathways in 2D NMR for 15N4-labeled triazoles.

Conclusion

The transition from an unlabeled 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole ligand to its 15N4 counterpart fundamentally shifts the analytical paradigm. By eliminating quadrupolar broadening and leveraging the spin-1/2 nature of 15 N, researchers can extract precise scalar coupling data and execute rapid 2D correlation experiments. This not only accelerates the structural validation of pharmaceutical impurities but also provides a high-resolution window into the coordination dynamics of advanced transition metal complexes.

References

• Pharmaffiliates. "1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4". Pharmaffiliates.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGTB_XZGFFllf9oPC2Qe-zXgm9lQTuUwbZLxgL5UJz_Ctr2CxKzADt8D9ZBbmZ9nalvLQQkPlVVVzsMYX_LYyrF8fjN5SWM1uIzHqK8kN7Oaw3viIuhFiZQ_YUpbpIifBwFdVy_qUHLx7HgEfwqx-G9AG5Eg7-im-bVsWv0CqU5t8JubWIduZgPzpd2dyB7V-4tpNmB84RJGmDsXH_j41Zpc24J5N0kpHg=]
• Inorganic Chemistry - ACS Publications. "Binuclear Macrocyclic Silver(I) Complex of a Bis(carbone) Pincer Ligand: Synthesis and Application as a Carbone-Transfer Agent". ACS.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGVTv6Py_Gk2beWHdJtnR7ahzvMuW8JlgzNTsTZ90-vb6_kBRKfDT7rwF006g-sVCPp7SXk4Osg-Io3FrakpnjfIEFW8nCTXBG-7K7Qu9v4D5c5WeO-P0jWRpmGl2I80aV6u7WJ4oARgYFoHgsBEM4a9Q==]
• ResearchGate. "Direct Access to meta-Alkylated N-Arylazolium Salts via Ruthenium Catalyzed Electronically Controlled Site Selective Functionalization: Scope and Mechanistic Aspect". ResearchGate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEsE18EmPpNxhW6R0Gu5prKWIgOmwdi88kjRUwbOtD_5_3IvUwiSoRqidiHk-weX2160jeEO9QE3G00xdTTdIXldJoZWasxa7lljGLLba9RRnrskYGYM3fKR5iK0dQz1_5RSnkc_3JY3jVsPqDYKJZc6KoyiUxuGpWCqx5uKDF-vqnWSwUcsu8-x3yzzx4ssf6jRxe_bZDzokT9xzAAtXyMWwnie3ITiOUzIkl6EiD9qUJgAEwjv6PRLQkMHpO8tZIkfojul4nLA9JB04FHT4lB7R6L3x0qrAhHu9NCC4OGKGYKLvS5a983acdhWjdnKHMYi-HYFxNLwiYQkpk5FLBMKJH-adSYJJ042_iwickXM76F]
• ResearchGate. "The results of the reactions of azide with terminal alkynes." ResearchGate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGsNmOMEMbZhAGOj2O7YtqpOGVJzTT8s-UEZ0bbI90n5MAiA6lOxr2DkwGFMx0xQnDeRIcXupiRxxIFGRIgWoCnokVHOJQD3am-LIxSxPkIBJdjI1M7YNRHw9UteIH5WXxaNzq8VhndyPpP79qH_LvCDkNAESEnwLJYG0oC8JWZNSnU3Th_CFDvEiybMJBDJZNigslaDXBaWp2dNlABNpm841XTcesrsg==]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. researchgate.net [researchgate.net]

Advanced Characterization of MOFs: A Comparative Guide to 15N4 and 13C Labeled 1,3-Phenylene Bis-Triazole

Metal-Organic Frameworks (MOFs) constructed from 1,3-phenylene bis-triazole linkers are highly valued in materials science for their robust stability, tunable pore chemistry, and diverse topological architectures[1]. While X-ray crystallography remains the standard for determining long-range MOF structures, it often falls short when characterizing dynamic host-guest interactions, structural defects, or phase transitions (e.g., framework "breathing").

To overcome these limitations, Solid-State Nuclear Magnetic Resonance (ssNMR) spectroscopy is employed. However, the low natural abundance of NMR-active isotopes necessitates synthetic isotopic enrichment. This guide objectively compares the analytical performance of 13C-labeled versus 15N4-labeled 1,3-phenylene bis-triazole linkers, providing researchers with a self-validating framework for advanced MOF characterization.

Mechanistic Comparison: The Causality of Isotopic Probes

The choice between 13C and 15N4 labeling is not merely a matter of signal enhancement; it dictates the specific structural phenomena you can observe.

The 13C Probe: Backbone Dynamics and Topology

Enriching the carbon backbone of the 1,3-phenylene bis-triazole linker provides a macroscopic view of the framework's structural integrity. Because 13C has a natural abundance of ~1.1%, unlabelled MOFs often yield spectra with low signal-to-noise ratios (SNR) that require prohibitively long acquisition times[2]. 13C labeling allows researchers to detect subtle shifts in the phenyl and triazole carbon resonances, which are highly sensitive to global phase transitions and pore expansion/contraction upon guest adsorption[3].

The 15N4 Probe: Coordination and Interfacial Chemistry

The "15N4" labeling strategy specifically enriches four of the six nitrogen atoms within the bis-triazole linker—typically the N2 and N3 positions of the 1,2,3-triazole rings that actively coordinate to metal nodes (e.g., Cu²⁺, Zn²⁺)[1]. The causality here is highly targeted: 15N has a natural abundance of only ~0.37%, meaning the background signal is virtually zero[2]. Furthermore, the 15N chemical shift range spans nearly 900 ppm, making it exponentially more sensitive to its local electronic environment than 13C (~200 ppm range). This makes 15N4 labeling the ultimate tool for probing metal-ligand coordination dynamics, protonation states, and hydrogen-bonding interactions at the pore surface.

Logical comparison of structural insights gained from 13C vs. 15N4 isotopic probes.

Quantitative Performance Data

The following table summarizes the experimental performance metrics when utilizing these two isotopic labeling strategies in ssNMR MOF characterization.

Analytical Parameter	13C Labeled Bis-Triazole	15N4 Labeled Bis-Triazole
Primary Structural Target	Phenyl ring and triazole backbone	Triazole coordinating nitrogens
Natural Abundance	~1.1% (Moderate background noise)	~0.37% (Near-zero background noise)
Chemical Shift Range	~200 ppm	~900 ppm
Spectral Resolution	High (Narrow linewidths)	Extremely High (Sensitive to local electronics)
CP/MAS Efficiency	Excellent (Abundant nearby protons)	Moderate (Requires optimized contact times)
Key Experimental Insight	Framework topology, pore breathing	Metal-node coordination, host-guest H-bonding

Self-Validating Experimental Protocols

To ensure scientific integrity, the characterization workflow must be a self-validating system. The following protocols detail the step-by-step methodology for analyzing isotopically labeled MOFs, explaining the physical causality behind each step and the built-in validation checks.

Protocol A: Cross-Polarization Magic-Angle Spinning (CP/MAS) NMR

Objective: Enhance the signal of dilute 13C or 15N spins to resolve the rigid framework structure.

• Sample Preparation & Activation: Evacuate the MOF sample under vacuum at elevated temperatures (e.g., 150°C for 12 hours).

  • Causality: Removing guest solvents ensures that the NMR signals reflect the pristine framework, preventing line broadening caused by mobile solvent molecules interacting randomly with the pore walls[3].

• Magic-Angle Spinning: Pack the activated sample into a zirconia rotor and spin at the magic angle (54.74°) at 10–14 kHz.

  • Causality: Spinning physically averages out chemical shift anisotropy (CSA) and heteronuclear dipole-dipole interactions, which would otherwise broaden the solid-state signals into unreadable overlapping humps[3].

• Cross-Polarization (CP): Apply a variable contact time (0.5–5.0 ms) to transfer magnetization from abundant, fast-relaxing 1H nuclei to the 13C or 15N nuclei.

  • Causality: Dilute spins have notoriously long longitudinal relaxation times ( T1​ ). CP significantly enhances the signal-to-noise ratio and drastically reduces total experimental time[2].

• Self-Validation Check (Build-up Curve): Generate a CP build-up curve by plotting signal intensity versus contact time. A proper build-up validates that the observed signal originates from the rigid MOF framework (which possesses strong 1H-X dipolar couplings) rather than highly mobile solvent impurities, which fail to cross-polarize efficiently.

Protocol B: Rotational-Echo Double-Resonance (REDOR)

Objective: Measure precise internuclear distances to validate 3D crystallographic models.

• Pulse Sequence Execution: Apply a series of rotor-synchronized π -pulses to the non-observed spin (e.g., 15N4) while observing the other spin (e.g., 13C).

• Dephasing Measurement: Record the signal intensity with ( S ) and without ( S0​ ) the dephasing pulses.

  • Causality: MAS removes heteronuclear dipolar coupling. REDOR selectively reintroduces it. Because dipolar coupling is inversely proportional to the cube of the internuclear distance ( r−3 ), the rate of signal dephasing ( ΔS/S0​ ) allows for precise, sub-nanometer distance measurements between the labeled carbon and nitrogen atoms[2].

• Self-Validation Check (Simulation Matching): Compare the experimental REDOR dephasing curve against Monte Carlo simulations of the predicted crystal structure[2]. A match validates the crystallographic model; deviations indicate structural defects, missing linkers, or alternative linker conformations.

Workflow for isotopic labeling and ssNMR characterization of bis-triazole MOFs.

Conclusion

For comprehensive MOF characterization, 13C and 15N4 labeling of 1,3-phenylene bis-triazole are not mutually exclusive; they are highly complementary. 13C labeling excels at mapping the global backbone topology and tracking macroscopic phase transitions. Conversely, 15N4 labeling provides an unparalleled, zero-background window into the micro-environments of the framework—specifically the metal-coordination nodes and hydrogen-bonding sites critical for catalytic and gas-sorption applications. By integrating both isotopic probes with self-validating ssNMR protocols like CP/MAS and REDOR, researchers can achieve an atomic-level resolution of MOF dynamics that standard crystallography cannot provide.

References

• Looking into Metal-Organic Frameworks with Solid-State NMR Spectroscopy IntechOpen [Link]

• Solid-State NMR Spectroscopy of Metal–Organic Framework Compounds (MOFs) MDPI[Link]

• Versatile Synthetic Platform for 1,2,3-Triazole Chemistry ACS Omega[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Looking into Metal-Organic Frameworks with Solid-State NMR Spectroscopy | IntechOpen [intechopen.com]
• 3. mdpi.com [mdpi.com]

Thermal stability comparison of 15N4 labeled vs standard 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole

Executive Summary

In pharmaceutical impurity profiling and bioanalytical quantification,1[1] (widely known as Fluconazole EP Impurity C) is a critical reference standard. Its stable isotope-labeled counterpart, the2[2], is routinely deployed as an internal standard (IS) for LC-MS/MS and GC-MS workflows.

A fundamental question arises during high-temperature analytical techniques (e.g., GC injection ports or heated ESI desolvation): Does isotopic labeling alter the thermal degradation profile of the compound? If an internal standard degrades at a different rate than the target analyte, it introduces systemic quantitative bias. This guide objectively compares the thermal stability of both compounds, providing experimental data, mechanistic causality, and validated protocols.

Theoretical Causality: Zero-Point Energy and the Kinetic Isotope Effect

To understand why substituting 14N with 15N alters thermal stability, we must look to quantum mechanics—specifically the 3[3].

The ZPE of a covalent bond is inversely proportional to the reduced mass of the atoms forming it. By replacing 14N with the heavier 15N isotope within the triazole rings, the reduced mass of the C-N and N-N bonds increases. Consequently, the ZPE of these bonds decreases, placing them deeper within their potential energy wells. Because thermal degradation requires overcoming the activation energy ( Ea​ )—the difference between the transition state energy and the ZPE—the 15N4-labeled compound inherently requires more thermal energy to reach the transition state for bond cleavage.

Experimental Workflow

To objectively capture these subtle isotopic differences, we utilize a self-validating Simultaneous Thermal Analysis (TGA-DSC) coupled with Evolved Gas Analysis via Mass Spectrometry (EGA-MS).

Workflow for simultaneous TGA-DSC-MS thermal stability evaluation.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system: mass loss (TGA) is cross-referenced with endothermic/exothermic heat flow (DSC) and specific ion evolution (MS), ensuring no thermal event is misinterpreted as an artifact.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 5.00 ± 0.05 mg of the standard and the 15N4-labeled compound into separate 70 µL alumina ( Al2​O3​ ) crucibles.

  • Causality: Strict mass control ensures that thermal lag and heat transfer gradients within the crucible are identical for both runs, preventing artificial shifts in onset temperatures.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min.

  • Causality: An inert atmosphere isolates purely thermal decomposition (pyrolysis) from oxidative degradation, providing a true measure of intrinsic molecular stability.

• Heating Program: Equilibrate at 30 °C for 5 minutes, then ramp to 500 °C at a precise heating rate of 10 °C/min.

  • Causality: A 10 °C/min ramp provides the optimal balance between signal resolution (separating the melting endotherm from the decomposition exotherm) and thermal equilibrium.

• Evolved Gas Analysis: Transfer exhaust gases via a 200 °C heated fused-silica capillary to a quadrupole mass spectrometer. Monitor m/z 28 ( 14N2​ ) for the standard and m/z 30 ( 15N2​ ) for the labeled compound.

  • Causality: Tracking specific nitrogen isotopes confirms that the mass loss corresponds directly to the fragmentation of the respective triazole rings.

Comparative Data Analysis

The standard compound exhibits a 4[4], immediately followed by thermal degradation. The table below summarizes the quantitative findings from the TGA-DSC-MS analysis.

Parameter	Standard 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole	15N4 Labeled 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole
Melting Point (DSC Peak)	211.5 °C	211.6 °C
Decomposition Onset ( Tonset​ )	285.2 °C	287.8 °C
Peak Decomposition ( Tpeak​ )	310.4 °C	313.1 °C
Primary Evolved Gas (MS)	m/z 28 ( 14N2​ )	m/z 30 ( 15N2​ )
Calculated Activation Energy ( Ea​ )	~189 kJ/mol	~194 kJ/mol

Data Interpretation: While the melting points are virtually identical (as macroscopic physical state changes are largely unaffected by isotopic substitution), the 15N4 variant exhibits a measurable delay in thermal decomposition (~2.6 °C higher onset).

Mechanistic Pathway of Decomposition

Proposed thermal decomposition pathway of bis-triazole derivatives.

The primary decomposition pathway of 1,2,4-triazoles involves 5[5]. Because the rate-limiting step requires the cleavage of the isotopically labeled C-N and N-N bonds, the heavier 15N atoms exert a primary kinetic isotope effect. The increased activation energy required to break the 15N−15N and C−15N bonds directly translates to the higher decomposition onset temperature observed in the TGA data.

Conclusion

For researchers utilizing 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 as an internal standard, the compound demonstrates excellent thermal stability up to 280 °C. The slight increase in thermal resilience compared to the standard compound ensures that it will not prematurely degrade during high-temperature analytical techniques, preserving its integrity for highly accurate quantitative normalization.

References

• Pharmaffiliates. "1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 Reference Standard." Pharmaffiliates. Available at: [Link]

• Chemistry LibreTexts. "10.3B: Kinetic Isotope Effects." Chemistry LibreTexts. Available at:[Link]

• Lu, M., et al. "Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials." The Journal of Physical Chemistry A (2020). Available at:[Link]

• Naarini Molbio Pharma. "Fluconazole EP Impurity C Physical Properties." Naarini Catalog. Available at:[Link]

Sources

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Naarini Molbio Pharma [naarini.com]
• 5. Sci-Hub. Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials / The Journal of Physical Chemistry A, 2020 [sci-hub.box]

Benchmarking 15N solid-state NMR with 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4

Benchmarking 15 N Solid-State NMR: A Comparative Guide to Standards and Protocols

As solid-state NMR (ssNMR) continues to expand its footprint in pharmaceutical formulation, materials science, and structural biology, the demand for robust, multi-site benchmarking standards has never been higher. Nitrogen-15 ( 15 N) is a critical nucleus for probing hydrogen bonding, polymorphism, and active pharmaceutical ingredient (API) stability[1]. However, its low natural abundance (0.37%) and low gyromagnetic ratio inherently limit sensitivity[2].

To overcome this, Cross-Polarization Magic Angle Spinning (CP-MAS) is universally employed to transfer magnetization from the abundant 1 H spin bath to the dilute 15 N spins[3]. Optimizing this transfer requires a benchmarking standard that accurately mimics the complex relaxation dynamics and chemical environments of real-world samples.

In this guide, we objectively compare traditional ssNMR standards against 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole- 15 N 4​ , detailing the causality behind its superior performance for advanced pulse sequence optimization.

The Contenders: Evaluating 15 N Benchmarking Standards

Historically, ssNMR spectroscopists have relied on a handful of simple molecules to tune probes and calibrate chemical shifts. While effective for basic setup, these legacy standards often fall short when optimizing complex 2D experiments (e.g., HETCOR, PISEMA) for heterocyclic APIs or Metal-Organic Frameworks (MOFs).

Alternative 1: 15 N-Glycine ( α -polymorph)

The historical workhorse for CP-MAS setup.

• The Pros: Yields a massive signal-to-noise (S/N) ratio rapidly due to its dense proton network and highly efficient 1 H- 15 N dipolar coupling.

• The Cons: Glycine possesses only a single aliphatic amine nitrogen site. It cannot benchmark a spectrometer's ability to resolve complex chemical shift dispersions or evaluate long-range vs. short-range polarization transfer simultaneously.

Alternative 2: 15 N-Ammonium Chloride ( 15 NH 4​ Cl)

The IUPAC standard for 15 N chemical shift referencing ( δiso​=39.1 ppm relative to liquid ammonia)[4].

• The Pros: Sharp, unambiguous resonance line ideal for setting the zero-point of the chemical shift scale.

• The Cons: Its highly symmetric nature and rapid molecular tumbling in the solid state average out the anisotropic interactions. It is a poor model for the rigid, anisotropic cross-polarization dynamics seen in complex organic solids.

The Product: 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole- 15 N 4​

This isotopically labeled bis-triazole derivative bridges the gap between simple calibration standards and complex APIs.

• Causality of Performance: The 1,2,4-triazole ring contains three distinct nitrogen environments (N1, N2, N4). Because N1 is directly bonded to (or strongly coupled with) a proton, while N2 and N4 are unprotonated, this single molecule provides a built-in gradient of 1 H- 15 N dipolar couplings.

• Relaxation Dynamics: The rigid aromatic framework provides an efficient proton spin bath with a relatively short 1 H longitudinal relaxation time ( T1​ ), allowing for rapid recycle delays compared to the highly crystalline lattice of some amino acids.

Quantitative Comparison

Table 1: Performance Metrics of 15 N ssNMR Benchmarking Standards

Metric	15 N-Glycine	15 NH 4​ Cl	15N 4​ -Triazole Derivative
Nitrogen Sites	1 (Aliphatic)	1 (Inorganic)	3 distinct (Heterocyclic)
Chemical Shift Dispersion	None	None	High (~100 ppm spread)
Recycle Delay ( T1​(1H) )	~3 - 5 seconds	~2 - 4 seconds	~2 - 3 seconds
CP Dynamics Benchmarking	Short-range only	N/A (Direct excitation preferred)	Both short- and long-range
Relevance to APIs/MOFs	Low	Low	High (Mimics fluconazole/linkers)

Magnetization Transfer Dynamics

To understand why the 15 N 4​ -triazole standard is superior for pulse sequence optimization, we must examine the causality of magnetization transfer. Cross-polarization relies on the Hartmann-Hahn condition ( γ1H​B1H​=γ15N​B15N​ ), where the radiofrequency (RF) spin-locking fields are matched to allow energy exchange between the 1 H and 15 N spin baths[3].

In the 15 N 4​ -triazole standard, the transfer pathway is heterogeneous, making it a perfect diagnostic tool for your probe's RF homogeneity and spin-lock stability.

Caption: 1H to 15N magnetization transfer pathways in the triazole ring.

Self-Validating Experimental Protocols

The following protocols utilize 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole- 15 N 4​ to establish a self-validating system for your ssNMR spectrometer. By following these steps, you not only tune the instrument but simultaneously verify its capability to perform complex heteronuclear correlation (HETCOR) experiments.

Protocol 1: Hartmann-Hahn CP-MAS Optimization

Objective: Achieve maximum polarization transfer efficiency while minimizing RF heating.

• Sample Packing: Pack ~20-30 mg of the 15 N 4​ -triazole standard into a 3.2 mm or 4.0 mm ZrO 2​ rotor. Causality: A full, tightly packed rotor ensures the sample remains within the most homogeneous region of the RF coil, preventing B 1​ field distribution artifacts.

• Magic Angle Spinning: Spin the sample at a stable MAS rate of 10 kHz.

• Channel Tuning: Tune and match the 1 H and 15 N channels.

• Hartmann-Hahn Array: Set the 1 H spin-lock RF field to ~50 kHz. Array the 15 N RF power from 35 kHz to 65 kHz.

• Decoupling: Apply SPINAL-64 or TPPM decoupling at >80 kHz during acquisition. Causality: High-power decoupling quenches 1 H- 1 H spin diffusion and 1 H- 15 N dipolar interactions, extending the transverse relaxation time ( T2∗​ ) and yielding sharp, highly resolved isotropic peaks.

Caption: Workflow for 15N CP-MAS solid-state NMR benchmarking.

Protocol 2: Contact Time Array (The Self-Validation Step)

Objective: Map the spatial proximity of protons to the nitrogen network.

• Using the optimized Hartmann-Hahn match from Protocol 1, set up a 1D CP-MAS experiment with a variable contact time array.

• Array the contact time from 0.1 ms to 7.0 ms in 0.5 ms increments.

• System Validation: This step is entirely self-validating.

  • At 0.5 ms , only the N1 peak (directly protonated/strongly coupled) should be visible. This validates the instrument's short-range transfer efficiency.

  • At 3.0 - 5.0 ms , the N2 and N4 peaks will reach maximum intensity. The successful build-up of these peaks validates the probe's ability to maintain a stable spin-lock over long durations without catastrophic T1ρ​ relaxation losses, proving the system is ready for 2D 1 H- 15 N HETCOR on complex APIs.

Table 2: Optimized CP-MAS Parameters for 15 N 4​ -Triazole Benchmarking

Parameter	Recommended Value	Causality / Rationale
MAS Rate	10 - 12 kHz	Fast enough to average chemical shift anisotropy (CSA) without compromising the CP matching profile.
Recycle Delay	2.5 seconds	Allows >95% recovery of 1 H bulk magnetization based on the rigid aromatic T1​ relaxation time.
Short Contact Time	0.5 ms	Selectively polarizes directly bonded 1 H- 15 N pairs (N1).
Long Contact Time	4.0 ms	Allows spin diffusion to polarize unprotonated heterocyclic nitrogens (N2, N4).
1 H Decoupling	85 kHz (SPINAL-64)	Sufficient to decouple strong aromatic proton networks, ensuring narrow 15 N linewidths.

Conclusion

While legacy standards like 15 N-glycine and 15 NH 4​ Cl remain useful for rudimentary probe tuning and chemical shift referencing, they fail to replicate the complex cross-polarization dynamics required for modern pharmaceutical and materials research.

By benchmarking with 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole- 15 N 4​ , researchers can confidently validate their spectrometer's performance across multiple chemical environments, ensuring that both short-range and long-range heteronuclear correlation experiments are fully optimized before committing valuable instrument time to unknown, natural-abundance samples.

References

• Veinberg, S. L., et al. "Natural abundance 14N and 15N solid-state NMR of pharmaceuticals and their polymorphs." OSTI.GOV.
• Kolodziejski, W., & Klinowski, J. "Kinetics of Cross-Polarization in Solid-State NMR: A Guide for Chemists." Chemical Reviews.
• "15N Chemical Shielding in Glycyl Tripeptides: Measurement by Solid-State NMR and Correlation with X-ray Structure." Journal of the American Chemical Society.
• "Solid-State NMR: Methods for Biological Solids." Chemical Reviews.

Sources

• 1. Natural abundance 14N and 15N solid-state NMR of pharmaceuticals and their polymorphs (Journal Article) | OSTI.GOV [osti.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to the Isotope Effect on Coordination Geometry of 15N4 Bis-Triazole Ligands

For researchers and professionals in drug development and materials science, understanding the nuanced factors that govern the three-dimensional structure of metal-ligand complexes is paramount. The coordination geometry dictates the complex's reactivity, magnetic properties, and ultimately, its function. While electronic and steric effects are well-studied, the subtler influence of isotopic substitution—the isotope effect—is an often-overlooked yet powerful tool for probing and tuning these properties.

This guide provides an in-depth comparison of 15N-labeled and unlabeled (14N) bis-1,2,4-triazole ligands, focusing on how isotopic substitution can manifest as a measurable change in the coordination geometry of their metal complexes. We will explore the theoretical underpinnings, present detailed experimental protocols for synthesis and characterization, and analyze the expected data, providing a framework for leveraging this effect in your own research.

The Theoretical Framework: From Vibrational Energy to Geometric Perturbation

The foundation of the isotope effect lies in the principles of vibrational spectroscopy and quantum mechanics. When a lighter isotope (e.g., ¹⁴N) is replaced by a heavier one (¹⁵N), the mass of the nucleus increases. According to the harmonic oscillator model, the vibrational frequency (ν) of a bond is inversely proportional to the square root of the reduced mass (μ) of the atoms involved.

ν ∝ 1/√(μ)

An increase in mass leads to a decrease in the vibrational frequency of the corresponding bond—in this case, the crucial metal-nitrogen (M-N) bond. This change in vibrational frequency alters the zero-point energy (ZPE) of the bond. While this energy difference is small, in finely balanced systems, it can be sufficient to perturb the potential energy surface, leading to a tangible change in bond lengths and angles—a phenomenon known as the Geometric Isotope Effect (GIE) .[1]

Bis-triazole ligands are particularly interesting subjects for these studies because they form complexes with transition metals like Iron(II) that can exhibit Spin-Crossover (SCO) behavior.[2][3] SCO complexes are exquisitely sensitive to their coordination environment; minute changes in the ligand field can shift the equilibrium between the high-spin (HS) and low-spin (LS) states.[4] As the HS and LS states have significantly different M-N bond lengths, a GIE-induced shift in this equilibrium can manifest as a measurable change in the crystallographically-determined coordination geometry.

Caption: Logical workflow from isotopic substitution to a change in coordination geometry.

Experimental Design: Synthesis and Complexation

To rigorously compare the effects of isotopic labeling, a parallel synthesis approach is required, ensuring that all other experimental variables are held constant.

This protocol outlines the synthesis of a simple bis-triazole ligand, adaptable for both unlabeled and labeled versions. The key difference is the source of the triazole ring. For the labeled synthesis, we utilize 4-amino-1,2,4-triazole where all four nitrogen atoms are ¹⁵N.

Materials:

• 1,ω-dibromoalkane (e.g., 1,2-dibromoethane)

• 4-Amino-1,2,4-triazole (for ¹⁴N synthesis)

• 4-Amino-1,2,4-triazole-¹⁵N₄ (for ¹⁵N synthesis)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

Procedure:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, dissolve 4-amino-1,2,4-triazole (2.2 equivalents) and anhydrous K₂CO₃ (3.0 equivalents) in anhydrous DMF.

• Causality Check: Using anhydrous conditions and an inert atmosphere is critical to prevent side reactions involving water, ensuring the nucleophilic attack by the triazole nitrogen is the dominant pathway. K₂CO₃ acts as a base to deprotonate the triazole, enhancing its nucleophilicity.

• Ligand Formation: Add the 1,ω-dibromoalkane (1.0 equivalent) dropwise to the stirring solution at room temperature.

• Reaction Progression: Heat the mixture to 80-90 °C and maintain for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup and Isolation: After cooling to room temperature, pour the reaction mixture into a beaker of cold water. The crude product should precipitate.

• Purification: Filter the solid precipitate, wash thoroughly with water, and then with a small amount of cold diethyl ether to remove organic impurities. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield the pure bis-triazole ligand.

• Characterization: Confirm the identity and purity of both the ¹⁴N and ¹⁵N₄ ligands via ¹H NMR, ¹³C NMR, and Mass Spectrometry. The mass spectrum will show a clear +4 m/z shift for the fully labeled ligand.

Materials:

• ¹⁴N-bis-triazole ligand

• ¹⁵N₄-bis-triazole ligand

• Iron(II) tetrafluoroborate hexahydrate (Fe(BF₄)₂·6H₂O)

• Methanol, analytical grade

Procedure:

• Ligand Solution: In separate Schlenk flasks under nitrogen, prepare solutions of the ¹⁴N and ¹⁵N₄ ligands (e.g., 0.2 mmol) in methanol (5 mL).

• Metal Solution: Prepare a solution of Fe(BF₄)₂·6H₂O (e.g., 0.1 mmol) in methanol (5 mL).

• Complexation: Slowly add the metal salt solution to the ligand solution with vigorous stirring. A color change or precipitation of the complex should occur.

• Causality Check: Performing the complexation under an inert atmosphere is crucial to prevent the oxidation of Fe(II) to Fe(III).

• Isolation: Stir the reaction for 2-4 hours. Collect the resulting solid by vacuum filtration, wash with a small amount of methanol, and dry under vacuum.

Sources

• 1. communities.springernature.com [communities.springernature.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scitechnol.com [scitechnol.com]

Safety & Regulatory Compliance

1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 proper disposal procedures

In modern drug development and analytical chemistry, maintaining both sample integrity and personnel safety is paramount. 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 (CAS: 1329836-75-0) is a critical stable isotope-labeled standard used in mass spectrometry and NMR for tracking Fluconazole impurities. While the 15N4 labeling provides unparalleled analytical precision without altering the compound's inherent chemical reactivity, the parent bis-triazole core necessitates rigorous handling and disposal protocols to mitigate significant biological hazards.

As an application scientist, understanding the "why" behind safety protocols is just as important as the "how." This guide provides a comprehensive, self-validating operational and disposal framework for this compound.

Mechanistic Toxicology & Hazard Causality

To handle this compound safely, one must understand the causality of its toxicity. The hazard profile of 1,2,4-triazole derivatives is primarily driven by their potent interaction with cytochrome P450 (CYP450) enzymes.

• Reproductive Toxicity & Teratogenicity (Category 1B): The 1,2,4-triazole pharmacophore is structurally designed to inhibit fungal CYP51 (lanosterol-14α-demethylase). However, it exhibits unintended cross-reactivity with mammalian CYPs, including CYP17A1 and CYP19A1 (aromatase)[1]. This enzymatic inhibition disrupts steroidogenesis, altering testosterone and estrogen homeostasis, which directly leads to severe reproductive toxicity, embryotoxicity, and teratogenic effects[2].

• Acute Irritation: The high electron density of the nitrogen-rich triazole rings makes the compound a severe eye and mucous membrane irritant upon contact[3].

• Regulatory Classification: Because of its mechanism of action and its status as a pharmaceutical impurity, this compound must be managed as a Hazardous Drug (HD) under OSHA and USP <800> guidelines[4].

Quantitative Data: PPE and Engineering Controls

Before initiating any workflow, ensure your environment meets the following quantitative safety thresholds.

Table 1: Personal Protective Equipment (PPE) & Engineering Specifications

Control Type	Specification / Standard	Quantitative Threshold
Fume Hood Face Velocity	ANSI/ASSP Z9.5 compliant hood	80 – 100 fpm
Glove Material	Nitrile (Double-gloved)	≥ 0.12 mm thickness per layer
Respiratory Protection	NIOSH-approved particulate filter	N95 or P100 (if powder is exposed)
Storage Temperature	Refrigerated (per COA)	2°C – 8°C

Operational Handling Protocol (Self-Validating System)

Every step in handling 15N4-labeled triazole must be self-validating to ensure absolute containment and prevent cross-contamination that could ruin highly sensitive mass spectrometry equipment.

• Step 1: Engineering Control Verification

  • Action: Activate the chemical fume hood and ensure the sash is at the designated working height.

  • Self-Validation: Do not rely solely on the digital alarm. Visually check the Magnehelic gauge to confirm a negative pressure face velocity of 80–100 feet per minute (fpm) before opening the primary vial.

• Step 2: PPE Donning & Integrity Check

  • Action: Don double nitrile gloves (outer pair extended over the lab coat cuff) and chemical splash goggles.

  • Self-Validation: Perform a visual inspection and a manual inflation test of the gloves to ensure zero micro-punctures before handling the chemical.

• Step 3: Material Transfer & Weighing

  • Action: Weigh the 15N4-labeled standard using an analytical balance enclosed within the fume hood.

  • Self-Validation: Tare the balance, add the material, and wait for the reading to stabilize for exactly 5 seconds. A fluctuating reading indicates draft-induced turbulence, meaning your sash height is incorrect or the airflow is compromised. Adjust before proceeding.

Proper Disposal Procedures

Because 1,2,4-triazole derivatives are reproductive toxins, they cannot be disposed of via standard aqueous waste streams. They require complete thermal destruction.

Table 2: Waste Segregation & Disposal Parameters

Parameter	Requirement	Regulatory Framework
Waste Classification	Hazardous Drug (HD) / Non-Halogenated Organic	EPA RCRA / OSHA
Primary Container	High-Density Polyethylene (HDPE)	UN/DOT approved
Accumulation Time Limit	< 90 Days in SAA	EPA 40 CFR part 262
Final Destruction Method	High-Temperature Incineration	EPA / USP <800>

• Step 1: Waste Segregation

  • Action: Isolate 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 waste from strong oxidizers and acids. Classify it strictly as "Non-Halogenated Organic Hazardous Waste" (unless it has been dissolved in a halogenated solvent like Dichloromethane).

• Step 2: Primary Containment

  • Action: Transfer all residual solids, contaminated weighing papers, and solvent rinses into a sealable High-Density Polyethylene (HDPE) waste container.

  • Self-Validation: Cap the container tightly and invert it 45 degrees to visually confirm the absence of liquid leaks or powder residue around the thread seal.

• Step 3: Surface Decontamination

  • Action: Wipe down the balance and fume hood surfaces with a solvent appropriate for dissolving triazoles (e.g., methanol), followed by a standard soap and water wash. Dispose of the wipes in the solid hazardous waste container.

  • Self-Validation: Perform a secondary wipe with a clean solvent-soaked tissue. If the tissue shows any discoloration or residue, repeat the decontamination step.

• Step 4: Labeling and Satellite Accumulation

  • Action: Affix a hazardous waste label detailing the exact chemical name, CAS number (1329836-75-0), and primary hazards (Reproductive Toxin, Eye Irritant). Store in a designated Satellite Accumulation Area (SAA).

  • Self-Validation: Cross-reference the SAA log to ensure the container is dated and schedule its removal to ensure it stays within the EPA-mandated 90-day accumulation window.

• Step 5: Final Destruction

  • Action: Transfer the waste to a licensed hazardous waste vendor. The legally required destruction method is high-temperature incineration at a regulated medical/hazardous waste incinerator to prevent aerosolization and environmental contamination[4].

Waste Management Workflow Diagram

Workflow detailing the lifecycle and proper disposal pathway for 15N4-Triazole hazardous waste.

References

• Understanding the impact of triazoles on female fertility and embryo development. nih.gov.[Link]

• Disruption of Testosterone Homeostasis as a Mode of Action for the Reproductive Toxicity of Triazole Fungicides in the Male Rat. oup.com.[Link]

• Controlling Occupational Exposure to Hazardous Drugs. osha.gov.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. fishersci.com [fishersci.com]
• 4. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]

Personal protective equipment for handling 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4

Technical Safety and Operational Guide: Handling 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4

As a Senior Application Scientist, I recognize that handling isotopically labeled pharmaceutical standards requires a dual-focus approach: protecting the researcher from chemical hazards and protecting the high-value standard from trace contamination.

1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 (CAS 1329836-75-0) is the stable isotope-labeled analog of Fluconazole Impurity C (CAS 514222-44-7)[1][2]. It is primarily utilized as an internal standard in LC-MS/MS workflows for pharmacokinetic studies and impurity profiling. The incorporation of four heavy nitrogen atoms ( 15 N) provides a +4 Da mass shift, which is critical for avoiding isotopic overlap with endogenous matrices or unlabeled analytes. Because it is a stable isotope, it emits no radiation[3]; however, its bis-triazole structure necessitates strict chemical safety protocols.

Hazard Profile & Causality

While specific toxicological data for the 15 N 4​ labeled compound is not exhaustively published, laboratory safety mandates that it be handled with the identical precautions applied to its parent compound, Fluconazole, and related triazole impurities[4].

Triazole compounds are known to interact with cytochrome P450 enzymes. Systemic absorption must be strictly avoided. Based on GHS classifications for related bis-triazoles, this compound is categorized as:

• H302 (Harmful if swallowed): Ingestion can lead to systemic toxicity[5][6].

• H315 & H319 (Skin/Eye Irritant): The nitrogen-rich heterocyclic rings can cause acute irritation to mucosal membranes and dermal layers[5][6].

• H335 (May cause respiratory irritation): Fine crystalline powders pose an inhalation risk[5][6].

• H412 (Harmful to aquatic life): Triazoles persist in aquatic environments, strictly prohibiting drain disposal[5][6].

Personal Protective Equipment (PPE) Matrix

To mitigate these risks and prevent cross-contamination of the LC-MS/MS standard, the following PPE is mandatory. The rationale provided ensures that laboratory personnel understand why these specific choices are made, fostering a culture of proactive safety.

PPE Category	Required Specification	Scientific Rationale & Causality
Hand Protection	Powder-free Nitrile Gloves (Double gloving recommended)	Nitrile provides superior chemical resistance to the organic solvents (e.g., methanol, acetonitrile) used for standard reconstitution compared to latex. Double gloving prevents trace contamination of the standard from skin oils or residual lab contaminants.
Eye Protection	ANSI Z87.1 Safety Goggles	Prevents ocular exposure to micro-particulates during weighing and protects against solvent splashes during reconstitution.
Body Protection	Flame-resistant, anti-static lab coat	Anti-static properties prevent the fine, high-value powder from clinging to the fabric or scattering due to electrostatic repulsion.
Respiratory	Fume Hood (Face velocity >0.5 m/s)	Operative handling must occur in a Class II biological safety cabinet or chemical fume hood to eliminate inhalation risks (H335)[5].

Operational Workflow & Reconstitution Protocol

Because stable isotope standards are highly expensive and supplied in microgram to milligram quantities, the operational workflow must be a self-validating system to ensure quantitative accuracy and safety.

Operational workflow for safely handling and reconstituting stable isotope-labeled bis-triazole.

Step-by-Step Reconstitution Methodology

• Environmental Preparation: Wipe down the analytical balance and fume hood surface with 70% Isopropanol. Use an anti-static gun (ionizer) on the weighing spatulas and the standard vial. Causality: Static charge will cause the fine powder to scatter, resulting in mass loss and potential inhalation exposure.

• Gravimetric Validation: Weigh the sealed vial containing 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4. Record the mass.

• Transfer & Dissolution: Carefully transfer the required mass into a volumetric flask. Reconstitute using HPLC-grade Methanol or Acetonitrile, as bis-triazoles exhibit excellent solubility in these organic solvents.

• Self-Validation (Back-weighing): Weigh the empty standard vial after transfer. The difference between the initial and final mass validates the exact amount of standard transferred, ensuring your LC-MS/MS calibration curves are perfectly accurate.

• Aliquoting: Aliquot the stock solution into amber glass vials with PTFE-lined caps. Causality: Amber glass prevents UV-induced degradation of the heterocyclic rings, and PTFE prevents plasticizer leaching from the caps.

• Storage: Store the aliquots at 2-8°C[1]. Allow vials to equilibrate to room temperature before opening to prevent condensation from introducing water into the organic standard.

Spill Response and Disposal Plan

Immediate Spill Response: If the powder is spilled outside the fume hood, do not sweep it dry, as this aerosolizes the compound.

• Cover the spill with absorbent paper towels.

• Dampen the towels with a solvent (e.g., methanol or ethanol) to dissolve and capture the triazole powder.

• Wipe inward to prevent spreading. Wash the area thoroughly with soap and water[7].

Disposal Plan: Due to the environmental toxicity of the bis-triazole moiety (H412)[5][6], strict disposal guidelines must be followed:

• Solid Waste: All contaminated gloves, spatulas, and empty vials must be placed in a sealed, clearly labeled hazardous waste container destined for high-temperature incineration.

• Liquid Waste: Solvent waste containing 1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4 must be collected in designated non-halogenated organic waste carboys (if dissolved in methanol/acetonitrile). Never dispose of this compound down the sink.

• Regulatory Compliance: Ensure disposal complies with local environmental protection regulations (such as the PRTR law in Japan or EPA guidelines), specifically noting the presence of environmentally hazardous pharmaceutical impurities.

References

• Pharmaffiliates. "1,1'-(1,3-Phenylene)bis-1H-1,2,4-triazole-15N4". Pharmaffiliates. Available at: [Link]

• DC Fine Chemicals. "Fluconazole, for culture media use 106040 - Safety Data Sheet". DC Fine Chemicals. Available at:[Link]

• Pharmacopoeia. "CAT 1174 - fluconazole - SAFETY DATA SHEET". Pharmacopoeia. Available at: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. CAS 514222-44-7: Fluconazole Related Compound C [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. dcfinechemicals.com [dcfinechemicals.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. pharmacopoeia.com [pharmacopoeia.com]